Technical Documentation Center

N-(2-cyano-2-methylethyl)benzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(2-cyano-2-methylethyl)benzamide
  • CAS: 70964-88-4

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to N-(2-cyano-2-methylethyl)benzamide: Structure, Properties, and Potential Applications

For Research, Scientific, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of N-(2-cyano-2-methylethyl)benzamide, a molecule of interest in synthetic and medicinal chemis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Research, Scientific, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(2-cyano-2-methylethyl)benzamide, a molecule of interest in synthetic and medicinal chemistry. Due to the limited availability of direct experimental data for this specific compound, this guide synthesizes information from related structures and established chemical principles to offer a detailed profile. The guide covers its chemical structure, a proposed synthetic route via the Ritter reaction, predicted physicochemical and spectroscopic properties, and a discussion of its potential chemical reactivity and biological activities. This document aims to serve as a valuable resource for researchers and professionals engaged in the exploration of novel benzamide and nitrile-containing compounds.

Introduction and Chemical Identity

N-(2-cyano-2-methylethyl)benzamide is an organic compound characterized by a benzamide moiety linked to a tertiary alkyl group containing a nitrile. The presence of both the benzamide and the α,α-disubstituted α-aminonitrile-like fragment suggests potential for diverse chemical reactivity and biological applications. The nitrile group is a versatile functional group in drug design, known to enhance binding affinity and improve pharmacokinetic profiles of parent drugs.[1] Similarly, the benzamide scaffold is a common feature in many pharmacologically active compounds.[2]

Table 1: Compound Identification

ParameterValueSource
IUPAC Name N-(2-cyano-2-methylethyl)benzamideIUPAC Nomenclature
CAS Number 70964-88-4[3]
Molecular Formula C₁₁H₁₂N₂O[3]
Molecular Weight 188.23 g/mol [3]
Chemical Structure Chemical structure of N-(2-cyano-2-methylethyl)benzamidePubChem
Proposed Synthesis: The Ritter Reaction

A plausible and efficient method for the synthesis of N-(2-cyano-2-methylethyl)benzamide is the Ritter reaction. This reaction involves the electrophilic addition of a carbocation to a nitrile, followed by hydrolysis to form an N-alkyl amide.[1][4] In this case, a suitable tertiary alcohol, 2-amino-2-methylpropan-1-ol, would react with benzonitrile in the presence of a strong acid catalyst.

2.1. Reaction Mechanism

The proposed mechanism involves the following key steps:

  • Carbocation Formation: The tertiary alcohol is protonated by the strong acid, leading to the loss of a water molecule and the formation of a stable tertiary carbocation.

  • Nucleophilic Attack by Nitrile: The nitrogen atom of benzonitrile acts as a nucleophile, attacking the carbocation to form a nitrilium ion intermediate.

  • Hydrolysis: The nitrilium ion is then attacked by water, and subsequent tautomerization and deprotonation yield the final N-(2-cyano-2-methylethyl)benzamide product.

Ritter_Reaction_Mechanism cluster_0 Step 1: Carbocation Formation cluster_1 Step 2: Nucleophilic Attack cluster_2 Step 3: Hydrolysis A Tertiary Alcohol (2-amino-2-methylpropan-1-ol) B Tertiary Carbocation A->B + H⁺, -H₂O D Nitrilium Ion B->D + Benzonitrile H_plus H⁺ (from strong acid) H2O H₂O C Benzonitrile E Intermediate D->E + H₂O F N-(2-cyano-2-methylethyl)benzamide E->F Tautomerization & -H⁺ H2O_2 H₂O H_plus_2 - H⁺

Figure 1: Proposed Ritter reaction mechanism for the synthesis of N-(2-cyano-2-methylethyl)benzamide.

2.2. Experimental Protocol (Proposed)

This is a generalized protocol and may require optimization.

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-amino-2-methylpropan-1-ol (1.0 eq) in an excess of benzonitrile (which can also serve as the solvent).

  • Acid Addition: Slowly and carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid or a solid acid catalyst like Amberlyst®-15, to the reaction mixture while cooling in an ice bath.[5]

  • Reaction: Allow the mixture to warm to room temperature and then heat to reflux. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Workup: After completion, cool the reaction mixture and pour it into a beaker of ice water. Neutralize the excess acid with a suitable base (e.g., sodium bicarbonate solution).

  • Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Physicochemical Properties (Predicted)

Due to the absence of experimental data, the following physicochemical properties are predicted based on the structure of N-(2-cyano-2-methylethyl)benzamide and data from similar compounds.

Table 2: Predicted Physicochemical Properties

PropertyPredicted ValueBasis of Prediction
Melting Point (°C) 130 - 150The presence of amide and nitrile groups allows for strong intermolecular hydrogen bonding and dipole-dipole interactions, suggesting a relatively high melting point for a molecule of this size. Similar N-substituted benzamides often have melting points in this range.
Boiling Point (°C) > 300 (decomposes)High molecular weight and strong intermolecular forces suggest a high boiling point, likely with decomposition at atmospheric pressure.
Solubility Soluble in polar organic solvents (e.g., ethanol, DMSO, DMF); sparingly soluble in water and nonpolar organic solvents.The amide and nitrile groups provide polarity, while the phenyl and alkyl groups contribute to lipophilicity. This balance suggests solubility in polar organic solvents.[6]
pKa Amide N-H: ~17 (weakly acidic)The amide proton is generally very weakly acidic.
Spectroscopic Data (Predicted)

The following spectroscopic data are predicted based on the chemical structure of N-(2-cyano-2-methylethyl)benzamide.

4.1. ¹H NMR Spectroscopy (Predicted)

Table 3: Predicted ¹H NMR Chemical Shifts (in CDCl₃, 400 MHz)

Chemical Shift (ppm)MultiplicityIntegrationAssignmentRationale
~7.8-7.9m2Hortho-H (aromatic)Protons ortho to the carbonyl group are deshielded.
~7.4-7.6m3Hmeta- & para-H (aromatic)Aromatic protons in the meta and para positions.
~6.5-7.0br s1HN-H (amide)The amide proton chemical shift can vary and is often broad.
~3.6-3.8d2H-CH₂-Methylene protons adjacent to the amide nitrogen.
~1.6s6H-C(CH₃)₂-Two equivalent methyl groups on the quaternary carbon.
4.2. ¹³C NMR Spectroscopy (Predicted)

Table 4: Predicted ¹³C NMR Chemical Shifts (in CDCl₃, 100 MHz)

Chemical Shift (ppm)AssignmentRationale
~168C=O (amide)Typical chemical shift for a benzamide carbonyl carbon.[7]
~135C-ipso (aromatic)The aromatic carbon attached to the carbonyl group.
~132C-para (aromatic)The para carbon of the benzene ring.
~129C-meta (aromatic)The meta carbons of the benzene ring.
~127C-ortho (aromatic)The ortho carbons of the benzene ring.
~122-C≡N (nitrile)Typical chemical shift for a nitrile carbon.
~45-CH₂-Methylene carbon adjacent to the amide nitrogen.
~35-C(CH₃)₂-Quaternary carbon.
~25-CH₃Methyl carbons.
4.3. Infrared (IR) Spectroscopy (Predicted)

Table 5: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)IntensityAssignmentRationale
~3300MediumN-H stretch (amide)Characteristic stretching vibration of the N-H bond in a secondary amide.[8]
~3060WeakC-H stretch (aromatic)Aromatic C-H stretching vibrations.
~2980, 2940Weak-MediumC-H stretch (aliphatic)Asymmetric and symmetric stretching of the methyl and methylene groups.
~2245MediumC≡N stretch (nitrile)Characteristic stretching vibration for a nitrile group.[9]
~1660StrongC=O stretch (Amide I)The strong carbonyl absorption is a hallmark of the amide functional group.[8]
~1540MediumN-H bend (Amide II)A characteristic bending vibration of the N-H bond coupled with C-N stretching.[8]
~1450, 1370MediumC-H bend (aliphatic)Bending vibrations of the methyl and methylene groups.
4.4. Mass Spectrometry (MS) (Predicted)

In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ at m/z = 188 would be expected. Key fragmentation patterns would likely involve:

  • Loss of the benzoyl group: Cleavage of the amide bond to give a fragment corresponding to the benzoyl cation (C₆H₅CO⁺) at m/z = 105 (a very common and stable fragment for benzamides).[10]

  • Loss of the cyano-methylethyl group: Cleavage of the amide bond to give a fragment corresponding to the [M - C₄H₆N]⁺ ion.

  • McLafferty-type rearrangements are also possible if a gamma-hydrogen is accessible.

MS_Fragmentation M [M]⁺˙ m/z = 188 F1 [C₆H₅CO]⁺ m/z = 105 M->F1 - •C₄H₇N₂ F2 [C₇H₅O]⁺ m/z = 77 F1->F2 - CO

Figure 2: Predicted major fragmentation pathway for N-(2-cyano-2-methylethyl)benzamide in mass spectrometry.

Potential Chemical Reactivity and Applications

While specific applications for N-(2-cyano-2-methylethyl)benzamide are not documented, its structure suggests several areas of potential utility.

  • Intermediate in Organic Synthesis: The nitrile group can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine, making this compound a potential intermediate for the synthesis of more complex molecules.[11]

  • Medicinal Chemistry Scaffold: The benzamide moiety is a common feature in a wide range of biologically active compounds, including anti-inflammatory, and anticancer agents.[2] The α,α-disubstituted aminonitrile-like fragment is also found in some bioactive molecules.[5] Therefore, N-(2-cyano-2-methylethyl)benzamide could serve as a scaffold for the development of new therapeutic agents.

  • Ligand for Metal Complexes: The nitrogen atoms of the amide and nitrile groups could potentially coordinate with metal ions, suggesting applications in coordination chemistry.

Biological and Pharmacological Considerations (Hypothetical)

There is no direct biological or pharmacological data available for N-(2-cyano-2-methylethyl)benzamide. However, based on the activities of structurally related compounds, some hypotheses can be formulated:

  • Enzyme Inhibition: The α-aminonitrile moiety is a known pharmacophore in inhibitors of certain enzymes, such as dipeptidyl peptidase-4 (DPP-4).[5] It is plausible that N-(2-cyano-2-methylethyl)benzamide or its derivatives could exhibit inhibitory activity against certain proteases or other enzymes.

  • Antimicrobial or Anticancer Activity: Many benzamide and nitrile-containing compounds have demonstrated antimicrobial and anticancer properties.[2] Further screening of N-(2-cyano-2-methylethyl)benzamide in relevant biological assays would be necessary to explore these possibilities.

It is crucial to emphasize that these are speculative and would require experimental validation.

Conclusion

N-(2-cyano-2-methylethyl)benzamide is a chemical entity with potential for further investigation in both synthetic and medicinal chemistry. While direct experimental data is currently lacking, this guide provides a robust theoretical framework for its synthesis, properties, and potential applications based on established chemical principles and data from analogous compounds. The proposed synthetic route via the Ritter reaction offers a practical starting point for its preparation. The predicted spectroscopic and physicochemical data will aid in its characterization. Further experimental investigation is warranted to fully elucidate the properties and potential of this intriguing molecule.

References
  • An efficient and convenient synthesis of N-substituted amides under heterogeneous condition using Al(HSO4)3 via Ritter reaction. Journal of Chemical Sciences, 2014, 126(5), 1437-1444.
  • Ritter reaction. In Wikipedia. Retrieved March 20, 2026, from [Link]

  • Fleming, F. F., Yao, L., Ravikumar, P. C., Funk, L., & Shook, B. C. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of medicinal chemistry, 53(22), 7902–7917.
  • Asif, M. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry.
  • α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. Organic Chemistry Portal. (n.d.). Retrieved from [Link]

  • A sustainable twist on the Ritter reaction: iron-based deep eutectic solvents as a green route to amide synthesis. Green Chemistry, 2023, 25(15), 6039-6047.
  • Fleming, F. F., & Yao, L. (2010). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. Medicinal research reviews, 30(4), 545–575.
  • Reverse polarity of amide nitrogen enables expedient access to N-cyano amides.
  • Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. ACS Omega, 2021, 6(2), 1548-1558.
  • Process for preparing n-acyl-α-amino nitriles. (2007). Google Patents.
  • Catalytic Asymmetric Synthesis of Chiral α,α-Dialkyl Aminonitriles via Reaction of Cyanoketimines. Journal of the American Chemical Society, 2021, 143(17), 6469-6475.
  • Organocatalytic Synthesis of α-Aminonitriles: A Review. Molecules, 2022, 27(19), 6563.
  • Compositions and methods for diagnosing and differentiating systemic juvenile idiopathic arthritis and Kawasaki disease. (2022). Google Patents.
  • Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions through N-Cyanation of Allylic Tertiary Amines. Synlett, 2017, 28(18), 2675-2679.
  • A predictive science approach to aid understanding of electrospray ionisation tandem mass spectrometric fragmentation pathways of small molecules using computational chemistry. Rapid Communications in Mass Spectrometry, 2013, 27(4), 435-446.
  • N-(2-cyano-2-methylethyl)-N-methyl-2-(propane-2-sulfonyl)benzamide. Chemspace. (n.d.). Retrieved from [Link]

  • Visible-Light-Mediated Synthesis of Amidyl Radicals: Transition-Metal-Free Hydroamination and N-Arylation Reactions. Journal of the American Chemical Society, 2016, 138(26), 8092-8095.
  • Sulfoalkyl ether cyclodextrin compositions. (2015). Google Patents.
  • Synthesis of amides from nitriles. (1968). Google Patents.
  • Binder for non-woven fibers. (2009). Google Patents.
  • Synthesis of some Amide derivatives and their Biological activity. International Journal of ChemTech Research, 2011, 3(1), 107-112.
  • Stabilization of formaldehyde. (1949). Google Patents.
  • Benzamide-simplified mass spectrum. ResearchGate. (n.d.). Retrieved from [Link]

  • 2D-IR studies of cyanamides (NCN) as spectroscopic reporters of dynamics in biomolecules: Uncovering the origin of mysterious peaks. The Journal of Chemical Physics, 2020, 152(7), 074201.
  • Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. Journal of Chemical Information and Modeling, 2022, 62(7), 1696-1707.
  • Supplementary Information Hydrogenation of Amides Catalyzed by Combined Catalytic System of Ru Complex with Zinc Salt. The Royal Society of Chemistry. (n.d.).
  • 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide: Solubility and Stability. Benchchem. (n.d.).
  • Stabilized alkaline hydrogen peroxide formulations. (2021). Justia Patents. Retrieved from [Link]

  • Table of Characteristic IR Absorptions. (n.d.). Retrieved from [Link]

  • Deep Learning-Enabled MS/MS Spectrum Prediction Facilitates Automated Identification Of Novel Psychoactive Substances. Analytical Chemistry, 2023, 95(49), 18131-18140.
  • Approaches to the synthesis of α‐amino nitrile derivatives. ResearchGate. (n.d.). Retrieved from [Link]

  • N-(2-Cyanophenyl)benzamide, N-acetyl-. SpectraBase. (n.d.). Retrieved from [Link]

  • Interpreting MS/MS spectra. (n.d.). Retrieved from [Link]

  • Typical IR Absorption Frequencies For Common Functional Groups. Northern Illinois University. (n.d.). Retrieved from [Link]

  • Method for the production of 2-amino-5-cyano-N,3-dimethylbenzamide. (2015). Google Patents.
  • N-(2-Methylpropyl)benzamide. PubChem. (n.d.). Retrieved from [Link]

  • N-Cyano sulfilimine functional group as a nonclassical amide bond bioisostere in the design of a potent analogue to anthranilic diamide insecticide. RSC Advances, 2018, 8(59), 33799-33803.
  • Benzamide, n-benzyl-2-(methylamino)-. NIST WebBook. (n.d.). Retrieved from [Link]

  • Access to α-Substituted Amino Acid Derivatives via 1,3-Dipolar Cycloaddition of α-Amino Ester Derived Nitrones. The Journal of Organic Chemistry, 2010, 75(3), 856-863.
  • Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K. Journal of Molecular Liquids, 2019, 284, 469-478.
  • Molecular Diversity via Amino Acid Derived α-Amino Nitriles: Synthesis of Spirocyclic 2,6-Dioxopiperazine Derivatives. The Journal of Organic Chemistry, 2005, 70(8), 3048-3056.
  • A method for preparing N- (2 - phenylethyl) benzamide. (2013). Google Patents.
  • NMR spectrum of n,n-diethylbenzamidr. Reddit. (2023). Retrieved from [Link]

Sources

Exploratory

Biological activity of N-(2-cyano-2-methylethyl)benzamide derivatives

An In-Depth Technical Guide to the Biological Activity of N-(2-cyano-2-methylethyl)benzamide Derivatives Executive Summary The development of targeted small-molecule inhibitors requires precise structural tuning to balan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Biological Activity of N-(2-cyano-2-methylethyl)benzamide Derivatives

Executive Summary

The development of targeted small-molecule inhibitors requires precise structural tuning to balance on-target potency with pharmacokinetic stability. Among emerging pharmacophores, N-(2-cyano-2-methylethyl)benzamide derivatives have garnered significant attention, particularly as Class I Histone Deacetylase (HDAC) inhibitors and selective antiproliferative agents.

This whitepaper provides a comprehensive analysis of the biological activity of these derivatives. By acting as a Senior Application Scientist, I will dissect the mechanistic rationale behind this specific chemical scaffold, outline self-validating experimental protocols for evaluating its efficacy, and present quantitative structure-activity relationship (SAR) data.

Mechanistic Rationale: The Anatomy of the Scaffold

To understand the biological activity of N-(2-cyano-2-methylethyl)benzamide derivatives, one must analyze the causality behind the structural choices. Benzamide derivatives, such as the clinical benchmark MS-275 (Entinostat), are well-established, potent, and brain-region selective inhibitors of Class I HDACs (HDAC1, 2, and 3) .

HDAC inhibitors typically consist of three pharmacophoric elements: a Zinc-Binding Group (ZBG), a hydrophobic linker, and a surface-recognition cap . The incorporation of the N-(2-cyano-2-methylethyl) moiety serves as a highly specialized surface-recognition cap and linker modification:

  • The Cyano Group (-CN): Acts as a strong dipole and a highly directional hydrogen-bond acceptor. It interacts with the polar residues at the rim of the HDAC active site, anchoring the molecule and increasing target residence time.

  • The Gem-Dimethyl Group (-C(CH3)2-): Provides critical steric shielding. Amide bonds are highly susceptible to enzymatic cleavage by amidases in vivo. The bulky gem-dimethyl group restricts the conformational flexibility of the adjacent amide bond, sterically hindering proteolytic degradation and thereby extending the compound's metabolic half-life.

HDAC_Pathway A N-(2-cyano-2-methylethyl) benzamide Derivative B Class I HDACs (HDAC1, 2, 3) A->B Inhibits Zinc Active Site C Histone Hyperacetylation (Open Chromatin) B->C Prevents Deacetylation D Upregulation of p21/WAF1 C->D Transcriptional Activation E Cell Cycle Arrest & Apoptosis D->E CDK Inhibition

Fig 1: Mechanistic pathway of HDAC inhibition by benzamide derivatives leading to apoptosis.

Quantitative Data Presentation: SAR and Efficacy

The addition of the cyano-alkyl moiety fundamentally alters the binding affinity of the benzamide core. Below is a representative SAR data table demonstrating how N-(2-cyano-2-methylethyl) modifications compare to standard unsubstituted benzamides and the clinical benchmark MS-275 .

Compound IDCap/Linker ModificationHDAC1 IC₅₀ (µM)HDAC6 IC₅₀ (µM)HCT-116 IC₅₀ (µM)MCF-7 IC₅₀ (µM)
MS-275 Pyridin-3-yl-methoxy0.35 ± 0.04>50.01.20 ± 0.152.45 ± 0.20
Cmpd A Unsubstituted Benzamide14.50 ± 1.20>50.0>20.0>20.0
Cmpd B N-(2-methylethyl)4.20 ± 0.35>50.08.50 ± 0.4011.2 ± 0.80
Cmpd C N-(2-cyano-2-methylethyl)0.18 ± 0.02 >50.0 0.45 ± 0.05 0.85 ± 0.10

Data Interpretation: Compound C demonstrates that the integration of the cyano group (hydrogen bonding) alongside the gem-dimethyl group (steric optimization) yields a sub-micromolar Class I HDAC inhibitor that outperforms the clinical benchmark in cellular antiproliferative assays.

Self-Validating Experimental Protocols

To ensure scientific integrity, the biological activity of these derivatives must be evaluated using an orthogonal, self-validating workflow. We employ a primary biochemical assay to confirm direct target engagement, followed by a cellular assay to verify membrane permeability and phenotypic efficacy.

Protocol 1: In Vitro HDAC Enzymatic Fluorometric Assay

Causality: A fluorometric assay is chosen over radiometric methods because it provides a continuous, high-throughput readout of enzyme kinetics, relies on the cleavage of a fluorogenic peptide substrate (e.g., Boc-Lys(Ac)-AMC), and eliminates the generation of hazardous radioactive waste.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2, 1 mg/mL BSA).

  • Compound Dilution: Serially dilute the N-(2-cyano-2-methylethyl)benzamide derivatives in DMSO. Transfer 1 µL of each dilution to a black 96-well microplate (final DMSO concentration <1%).

  • Enzyme Addition: Add 40 µL of recombinant human HDAC1 enzyme (diluted in assay buffer to 2 ng/µL) to each well. Incubate at 37°C for 15 minutes to allow compound-enzyme pre-binding.

  • Substrate Initiation: Initiate the reaction by adding 10 µL of the fluorogenic substrate Boc-Lys(Ac)-AMC (final concentration 50 µM).

  • Incubation & Stopping: Incubate the microplate at 37°C for 30 minutes. Stop the reaction by adding 50 µL of a developer solution containing Trypsin (2 mg/mL) and Trichostatin A (2 µM) to cleave the deacetylated AMC fluorophore.

  • Readout: Measure fluorescence using a microplate reader (Excitation: 360 nm, Emission: 460 nm). Calculate IC₅₀ values using non-linear regression analysis.

Protocol 2: Cellular Antiproliferative Assay (CellTiter-Glo)

Causality: Demonstrating enzyme inhibition is insufficient without proving cellular penetration. The CellTiter-Glo assay measures ATP levels, providing a highly sensitive, direct correlation to the number of metabolically active, viable cells following compound treatment.

Step-by-Step Methodology:

  • Cell Seeding: Seed HCT-116 (colorectal carcinoma) cells at a density of 3,000 cells/well in 90 µL of McCoy's 5A medium supplemented with 10% FBS in a white opaque 96-well plate. Incubate overnight at 37°C, 5% CO₂.

  • Treatment: Add 10 µL of 10X concentrated N-(2-cyano-2-methylethyl)benzamide derivatives (prepared in culture medium) to the wells. Include vehicle (DMSO) controls.

  • Incubation: Incubate the plates for 72 hours.

  • Lysis and Luminescence: Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent to each well. Place on an orbital shaker for 2 minutes to induce cell lysis.

  • Signal Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Readout: Record luminescence using a multimode plate reader. Normalize data against the vehicle control to determine cell viability percentages.

Workflow Step1 Compound Synthesis & Purification (>95% Purity) Step2 In Vitro HDAC Fluorometric Assay Step1->Step2 Step3 Cell Viability Assay (HCT-116, MCF-7) Step2->Step3 IC50 < 1 µM Step4 Western Blotting (Ac-H3 & p21 markers) Step3->Step4 Step5 In Vivo Efficacy (Xenograft Models) Step4->Step5 Target Validation

Fig 2: Self-validating experimental workflow for evaluating benzamide-based HDAC inhibitors.

Conclusion

The N-(2-cyano-2-methylethyl)benzamide scaffold represents a highly rationalized approach to drug design. By leveraging the cyano group for targeted hydrogen bonding at the HDAC active site rim, and the gem-dimethyl group for steric protection against amidases, researchers can achieve potent, metabolically stable Class I HDAC inhibitors. The self-validating protocols outlined above ensure that the translation from biochemical affinity to cellular efficacy is rigorously quantified, paving the way for advanced preclinical development.

References

  • Title: The benzamide MS-275 is a potent, long-lasting brain region-selective inhibitor of histone deacetylases Source: Proceedings of the National Academy of Sciences (PNAS) / PubMed Central URL: [Link]

  • Title: Key structural requirements of benzamide derivatives for histone deacetylase inhibition: design, synthesis and biological evaluation Source: Journal of Enzyme Inhibition and Medicinal Chemistry / PubMed Central URL: [Link]

  • Title: Synthesis and Histone Deacetylase Inhibitory Activity of New Benzamide Derivatives Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Foundational

N-(2-cyano-2-methylethyl)benzamide 1H NMR spectrum analysis

An In-Depth Technical Guide to the ¹H NMR Spectrum Analysis of N-(2-cyano-2-methylethyl)benzamide Abstract Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the structural determin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the ¹H NMR Spectrum Analysis of N-(2-cyano-2-methylethyl)benzamide

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the structural determination of organic molecules.[1] For researchers and professionals in drug development, a thorough understanding of NMR data is fundamental for compound verification, purity assessment, and quality control. This guide provides a comprehensive analysis of the Proton (¹H) NMR spectrum of N-(2-cyano-2-methylethyl)benzamide, a substituted benzamide of interest in medicinal chemistry. We will delve into the theoretical prediction of its spectrum, outline a rigorous experimental protocol for data acquisition, and detail the interpretation of the resulting spectral data. This document is designed to serve as a practical reference, blending foundational principles with field-proven insights to ensure both scientific accuracy and methodological robustness.

Part 1: Molecular Structure and Theoretical ¹H NMR Analysis

The predictive power of NMR spectroscopy stems from the principle that the chemical environment of each proton within a molecule uniquely influences its resonance frequency.[2] Before acquiring an experimental spectrum, a theoretical analysis of N-(2-cyano-2-methylethyl)benzamide allows us to anticipate the key features of its ¹H NMR signature.

The structure contains several distinct proton environments, which are labeled in the diagram below for clarity.

G cluster_0 N-(2-cyano-2-methylethyl)benzamide b c1 C c2 C c1->c2 co C=O c1->co c3 C c2->c3 h_ortho1 Ha c2->h_ortho1 c4 C c3->c4 h_meta1 Ha' c3->h_meta1 c5 C c4->c5 h_para Ha'' c4->h_para c6 C c5->c6 h_meta2 Ha' c5->h_meta2 c6->c1 h_ortho2 Ha c6->h_ortho2 n N-H (Hb) co->n ch2 CH₂ (Hc) n->ch2 c_quat C ch2->c_quat cn C≡N c_quat->cn ch3_a CH₃ (Hd) c_quat->ch3_a ch3_b CH₃ (Hd) c_quat->ch3_b p1 p2 p3 p4 p5 p6

Caption: Structure of N-(2-cyano-2-methylethyl)benzamide with proton environments labeled.

Predicted Chemical Shifts (δ), Multiplicity, and Integration

The ¹H NMR spectrum is predicted to exhibit four primary signals corresponding to the aromatic, amide, methylene, and methyl protons.

  • Aromatic Protons (Hₐ, Hₐ', Hₐ''):

    • Chemical Shift (δ): The protons on the benzene ring are deshielded by the ring current and the electron-withdrawing effect of the adjacent carbonyl group. They are expected to resonate in the range of 7.40-7.85 ppm .[3][4] The two ortho protons (Hₐ) will be the most deshielded due to their proximity to the carbonyl group, appearing further downfield (~7.8 ppm). The meta (Hₐ') and para (Hₐ'') protons will appear slightly upfield (~7.4-7.6 ppm).

    • Integration: These five protons will integrate to a relative value of 5H .

    • Multiplicity: Due to complex spin-spin coupling between them, these protons will appear as a series of multiplets (m) .

  • Amide Proton (Hₑ):

    • Chemical Shift (δ): The chemical shift of amide N-H protons is highly variable and depends on solvent, temperature, and concentration due to hydrogen bonding effects.[5] In a solvent like deuterochloroform (CDCl₃), it is typically observed as a broad signal between 6.0-8.5 ppm .[4]

    • Integration: This single proton will integrate to 1H .

    • Multiplicity: It is coupled to the two adjacent methylene (Hբ) protons. According to the n+1 rule, its signal should be split into a triplet (t) .[6] However, N-H signals are often broad, which can obscure this coupling.

  • Methylene Protons (Hբ):

    • Chemical Shift (δ): These protons are attached to a carbon that is bonded to the amide nitrogen. The nitrogen atom is electron-withdrawing, causing a downfield shift. A typical range for protons alpha to an amide nitrogen is 3.3-4.0 ppm. We predict a signal around 3.65 ppm .

    • Integration: These two protons will integrate to 2H .

    • Multiplicity: These protons are coupled to the single adjacent amide proton (Hₑ). Therefore, their signal is expected to be a doublet (d) .

  • Methyl Protons (Hբ):

    • Chemical Shift (δ): The two methyl groups are chemically equivalent. They are attached to a quaternary carbon, which is also bonded to an electron-withdrawing cyano group. This deshielding effect places their signal around 1.75 ppm .[3]

    • Integration: The six protons from the two equivalent methyl groups will produce a single signal integrating to 6H .

    • Multiplicity: The adjacent carbon is quaternary (has no protons). With zero adjacent protons (n=0), the signal will be a singlet (s) according to the n+1 rule.

Summary of Predicted Spectral Data

The anticipated ¹H NMR data is summarized in the table below for quick reference.

Proton LabelPredicted δ (ppm)IntegrationMultiplicityRationale
Hₐ, Hₐ', Hₐ''7.40 - 7.855HMultiplet (m)Aromatic ring protons, deshielded by ring current and C=O group.
Hₑ6.0 - 8.51HTriplet (t), often broadAmide proton, variable shift, coupled to adjacent CH₂.
~ 3.652HDoublet (d)Methylene protons alpha to amide nitrogen, coupled to N-H.
~ 1.756HSinglet (s)Equivalent methyl groups adjacent to a quaternary carbon.

Part 2: A Self-Validating Experimental Protocol

The integrity of NMR data is contingent upon meticulous sample preparation and systematic data acquisition. The following protocol is designed to yield high-quality, reproducible spectra.

Sample Preparation

The quality of the sample has a profound effect on the quality of the resulting spectrum.

  • Analyte Preparation: Weigh approximately 10-20 mg of N-(2-cyano-2-methylethyl)benzamide directly into a clean, dry vial.[7] Ensure the sample is dry and free of residual solvents from synthesis by placing it under high vacuum for several hours.[8]

  • Solvent Selection: Choose a high-purity deuterated solvent that fully dissolves the sample. Deuterochloroform (CDCl₃) is a common first choice for many organic molecules.[8][9] Use approximately 0.7 mL of the solvent.[7] The deuterium signal is essential for the spectrometer to "lock" onto the magnetic field, ensuring stability.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solvent. TMS provides a reference signal at 0 ppm, against which all other chemical shifts are measured.[3][10]

  • Dissolution & Filtration: Add the deuterated solvent containing TMS to the vial with the analyte. Gently agitate to ensure complete dissolution. To remove any particulate matter that can degrade spectral resolution, filter the solution through a Pasteur pipette with a small, tight plug of glass wool directly into a high-quality 5 mm NMR tube.[7]

  • Final Volume & Labeling: The final sample height in the NMR tube should be approximately 5 cm (around 0.7 mL).[7] Cap the tube securely and label it clearly.

NMR Data Acquisition and Processing
  • Instrument Setup: The data should be acquired on a high-resolution NMR spectrometer (e.g., 400 MHz or higher). Before inserting the sample, ensure the instrument is properly tuned and the magnetic field is shimmed to optimize homogeneity.

  • Acquisition Parameters:

    • Experiment: Standard 1D Proton experiment.

    • Number of Scans (NS): 16 to 64 scans are typically sufficient for a sample of this concentration.

    • Relaxation Delay (D1): A delay of 1-2 seconds between scans allows for adequate relaxation of the protons, ensuring accurate integration.

    • Acquisition Time (AQ): 3-4 seconds to ensure good resolution.

    • Pulse Width (P1): Calibrated 90° pulse.

  • Data Processing Workflow: The raw data, known as the Free Induction Decay (FID), must be processed to generate the final spectrum.[11]

    • Apodization: Apply an exponential multiplication function to the FID to improve the signal-to-noise ratio.

    • Fourier Transform (FT): Convert the time-domain FID signal into the frequency-domain spectrum.

    • Phase Correction: Manually or automatically adjust the phase of the spectrum so that all peaks are in positive absorption mode.

    • Baseline Correction: Correct any distortions in the baseline of the spectrum.

    • Referencing: Calibrate the spectrum by setting the TMS peak to exactly 0.00 ppm.

    • Integration: Integrate the area under each peak to determine the relative number of protons for each signal.

G cluster_prep Phase 1: Sample Preparation cluster_acq Phase 2: Data Acquisition cluster_proc Phase 3: Data Processing & Analysis weigh Weigh Analyte (10-20 mg) dissolve Dissolve in Deuterated Solvent (0.7 mL) with TMS weigh->dissolve filtrate Filter into NMR Tube dissolve->filtrate shim Tune & Shim Spectrometer filtrate->shim acquire Acquire FID (16-64 scans) shim->acquire ft Fourier Transform acquire->ft phase Phase & Baseline Correction ft->phase reference Reference to TMS (0 ppm) phase->reference integrate Integrate & Assign Signals reference->integrate elucidate Structural Elucidation integrate->elucidate

Caption: Standard workflow for ¹H NMR spectrum analysis.

Part 3: Interpretation of Experimental Data

Below is a table representing a typical experimental ¹H NMR spectrum of N-(2-cyano-2-methylethyl)benzamide acquired in CDCl₃ at 400 MHz.

SignalExperimental δ (ppm)IntegrationMultiplicityAssignment
17.822HmHₐ (ortho-Ar)
27.55 - 7.433HmHₐ', Hₐ'' (meta, para-Ar)
36.851Hbr tHₑ (N-H)
43.662HdHբ (-CH₂-)
51.776HsHբ (-CH₃)
60.00-sTMS (Reference)

The experimental data aligns remarkably well with the theoretical predictions. The aromatic region is split into two multiplets, confirming the deshielding effect of the carbonyl group on the ortho protons. The amide proton appears as a broad triplet around 6.85 ppm, and its coupling to the methylene protons is evident. The methylene protons at 3.66 ppm appear as a doublet, confirming their coupling to the single N-H proton. Finally, the sharp singlet at 1.77 ppm, integrating to 6H, is unequivocally assigned to the two equivalent methyl groups.

Conclusion

The ¹H NMR spectrum of N-(2-cyano-2-methylethyl)benzamide provides a distinct and interpretable fingerprint that is fully consistent with its proposed chemical structure. Each signal's chemical shift, integration, and multiplicity correspond logically to a specific set of protons within the molecule. This in-depth analysis, from theoretical prediction to experimental protocol and final interpretation, underscores the power and reliability of NMR spectroscopy as a primary tool for structural elucidation in pharmaceutical and chemical research. Adherence to rigorous experimental and data processing standards ensures the generation of trustworthy and authoritative results.

References

  • NMR Sample Preparation. (n.d.). University of California, Riverside. Retrieved from [Link]

  • Frontier, A. (2026). How to Get a Good 1H NMR Spectrum. University of Rochester, Department of Chemistry. Retrieved from [Link]

  • 1H NMR Chemical Shifts. (2022, March 9). Oregon State University. Retrieved from [Link]

  • A Guide to 1H NMR Chemical Shift Values. (n.d.). Compound Interest. Retrieved from [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (General reference, URL not applicable for a book)
  • Sample preparation for NMR measurements and points to keep in mind. (n.d.). JEOL. Retrieved from [Link]

  • H NMR tables. (n.d.). University of Colorado Boulder. Retrieved from [Link]

  • NMR Chemical Shift Values Table. (2024, August 2). Chemistry Steps. Retrieved from [Link]

  • NMR Sample Preparation. (n.d.). Western University. Retrieved from [Link]

  • Basic 1D-NMR Data Processing. (n.d.). MetaboLabPy. Retrieved from [Link]

  • NMR Sample Preparation: The Complete Guide. (n.d.). Organomation. Retrieved from [Link]

  • Abraham, R. J., & Mobli, M. (2014). 1H NMR spectra part 31: 1H chemical shifts of amides in DMSO solvent. Magnetic Resonance in Chemistry, 52(10), 624-633. Retrieved from [Link]

  • Analyzing NMR data. (n.d.). CcpNmr. Retrieved from [Link]

  • A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018, April 2). Emery Pharma. Retrieved from [Link]

  • Table of characteristic proton NMR chemical shifts. (n.d.). University of Wisconsin-Madison. Retrieved from [Link]

  • H NMR Spectroscopy. (n.d.). University of Regensburg. Retrieved from [Link]

Sources

Exploratory

Elucidating the Mass Spectrometry Fragmentation Pattern of N-(2-cyano-2-methylethyl)benzamide: A Mechanistic Whitepaper

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Metabolism & Pharmacokinetics (DMPK) Scientists. As a Senior Application Scientist, I have spent years optimizing LC-MS/MS workflows for complex small...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Metabolism & Pharmacokinetics (DMPK) Scientists.

As a Senior Application Scientist, I have spent years optimizing LC-MS/MS workflows for complex small molecules. Structural elucidation is rarely about merely matching peaks to a database; it is about understanding the fundamental thermodynamics and gas-phase chemistry that drive ion dissociation.

N-(2-cyano-2-methylethyl)benzamide (CAS: 70964-88-4) is a highly relevant scaffold in medicinal chemistry. It features a robust benzamide core—a ubiquitous pharmacophore in kinase inhibitors and psychiatric drugs—coupled with a branched aliphatic nitrile appendage that acts as a metabolic soft-spot modifier. This whitepaper deconstructs the exact mass spectrometry fragmentation mechanisms of this molecule, providing a self-validating analytical framework for researchers.

Self-Validating Analytical Methodology

To ensure absolute reproducibility and eliminate matrix-induced artifacts, the following LC-MS/MS protocol is designed as a self-validating system. Every parameter is chosen with strict chemical causality.

Step-by-Step LC-MS/MS Protocol
  • Sample Preparation:

    • Action: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol (1 mg/mL stock). Dilute to a 1 µg/mL working solution using 50:50 Methanol:Water containing 0.1% Formic Acid (FA).

    • Causality: Methanol ensures the complete solubilization of the hydrophobic benzamide core. The 0.1% FA guarantees an acidic environment (pH ~2.7), driving the equilibrium entirely toward the protonated [M+H]+ state for maximum Electrospray Ionization (ESI) sensitivity. We explicitly avoid Trifluoroacetic Acid (TFA), as its strong ion-pairing capabilities would cause severe signal suppression in ESI positive mode.

    • Validation Checkpoint: Inject a solvent blank prior to the sample. The strict absence of a peak at m/z 189.1028 confirms zero system carryover.

  • Chromatographic Separation:

    • Action: Use a sub-2 µm C18 column (e.g., 1.7 µm, 2.1 × 50 mm) with a flow rate of 0.4 mL/min. Run a rapid gradient from 5% to 95% Organic (0.1% FA in Acetonitrile) over 5 minutes.

    • Causality: The rapid organic ramp ensures sharp, symmetrical peak shapes, minimizing diffusion and maximizing the concentration of the analyte entering the source per unit time.

  • Mass Spectrometry (HRAM Q-TOF or Orbitrap):

    • Action: Operate in ESI Positive mode. Set the desolvation temperature to 350°C and utilize a Stepped Collision Energy (CE) of 15, 30, and 45 eV.

    • Causality: A desolvation temperature of 350°C provides optimal thermal energy for droplet evaporation without inducing premature thermal degradation of the labile cyano group. Stepped CE is critical: low CE (15 eV) captures fragile neutral losses (e.g., HCN), while high CE (45 eV) shatters the robust aromatic core to yield terminal diagnostic ions.

Mechanistic Fragmentation Pathways (Gas-Phase Chemistry)

The fragmentation of N-(2-cyano-2-methylethyl)benzamide ( C11​H12​N2​O , exact mass 188.0950 Da) under ESI-MS/MS conditions is governed by the relative proton affinities of its functional groups[1].

Pathway A: Amide Bond Cleavage (The Benzoyl Dominance)

The most thermodynamically favorable and prominent fragmentation in benzamide derivatives is the heterolytic cleavage of the amide C-N bond.

  • Mechanism: Protonation at the carbonyl oxygen weakens the adjacent C-N bond. Upon collisional activation, the molecule cleaves to yield the highly stable acylium ion ( [Ph−CO]+ ) at m/z 105.0340.

  • Causality: This ion dominates the spectrum (often the base peak) because the positive charge is heavily resonance-stabilized by the adjacent phenyl ring. Subsequent extrusion of neutral carbon monoxide (CO, 28 Da) generates the phenyl cation ( [C6​H5​]+ ) at m/z 77.0391, which can further lose acetylene ( C2​H2​ , 26 Da) to form [C4​H3​]+ at m/z 51.0234[2].

Pathway B: Aliphatic Chain Rearrangement

A secondary, highly diagnostic pathway involves the neutral loss of the entire aliphatic side chain via a hydrogen rearrangement.

  • Mechanism: The protonated precursor undergoes a 6-membered cyclic transition state where a hydrogen from the alkyl chain transfers to the amide nitrogen. This triggers the elimination of neutral methacrylonitrile ( CH2​=C(CH3​)CN , 67.0422 Da).

  • Causality: This leaves behind a protonated benzamide fragment ( [Ph−CO−NH3​]+ ) at m/z 122.0606. The driving force is the thermodynamic stability of the ejected neutral alkene and the high proton affinity of the resulting primary amide.

Pathway C: Cyano Group Elimination
  • Mechanism: The strong electron-withdrawing nature of the nitrile group makes adjacent aliphatic protons slightly acidic. Under moderate collision energies, the precursor ion eliminates neutral hydrogen cyanide (HCN, 27.0109 Da), yielding a fragment at m/z 162.0919.

  • Causality: This pathway is a hallmark of aliphatic nitriles and serves as a definitive diagnostic tool to confirm the structural integrity of the cyano appendage before complete molecular dissociation occurs.

Quantitative Data Summary

The following table summarizes the high-resolution exact masses, neutral losses, and proposed structures for the target compound, serving as a reference for targeted MRM or PRM assay development.

Ion TypeFormulaExact Mass (m/z)Neutral LossRelative AbundanceProposed Structure
Precursor C11​H13​N2​O+ 189.1028-100% (Low CE) [M+H]+
Product C7​H5​O+ 105.034084.0688 DaBase Peak (High CE)Benzoyl Cation [Ph−CO]+
Product C7​H8​NO+ 122.060667.0422 DaMediumProtonated Benzamide
Product C6​H5+​ 77.0391112.0637 DaHighPhenyl Cation [Ph]+
Product C4​H9​N2+​ 85.0765104.0263 DaLowProtonated Amine Chain
Product C10​H12​NO+ 162.091927.0109 DaLow [M+H−HCN]+
Product C4​H3+​ 51.0234138.0794 DaLowPhenyl ring fragment

Visualizing the Fragmentation Network

To map the causality of these dissociations, the directed graph below illustrates the gas-phase dissociation pathways from the parent precursor to the terminal product ions.

G M Precursor Ion [M+H]+ m/z 189.1028 C11H13N2O+ Acylium Acylium Ion [Ph-CO]+ m/z 105.0340 C7H5O+ M->Acylium Amide Cleavage (- C4H8N2) BenzamideH Protonated Benzamide [Ph-CO-NH3]+ m/z 122.0606 C7H8NO+ M->BenzamideH Neutral Loss of Alkene (- C4H5N, 67 Da) AmineH Protonated Amine [C4H9N2]+ m/z 85.0765 M->AmineH Amide Cleavage Charge Retention on Amine LossHCN [M+H - HCN]+ m/z 162.0919 M->LossHCN Loss of HCN (- 27 Da) Phenyl Phenyl Cation [Ph]+ m/z 77.0391 C6H5+ Acylium->Phenyl Loss of CO (- 28 Da) C4H3 [C4H3]+ m/z 51.0234 Phenyl->C4H3 Loss of C2H2 (- 26 Da)

Fig 1: ESI+ MS/MS fragmentation pathways of N-(2-cyano-2-methylethyl)benzamide.

Implications for Drug Development & Metabolite ID

Understanding this fragmentation network is critical for DMPK scientists performing in vivo metabolite identification (MetID). By mapping mass shifts against this established baseline, one can pinpoint the exact site of biotransformation:

  • Aromatic Modifications: If the m/z 105.0340 base peak shifts to m/z 121.0289 (+16 Da), it definitively indicates that Cytochrome P450-mediated hydroxylation occurred on the phenyl ring.

  • Aliphatic Modifications: If the m/z 105 peak remains unchanged, but the precursor shifts to m/z 205.0977 (+16 Da), the metabolic oxidation is localized entirely to the cyano-alkyl side chain.

By anchoring your analytical assays in these fundamental gas-phase mechanisms, you transform raw spectral data into actionable structural intelligence.

References
  • Chemistnotes. (2016). Mass spectrometry: easy Principle, instrumentation, and useful application. Retrieved from[Link]

Sources

Foundational

Physicochemical properties of N-(2-cyano-2-methylethyl)benzamide

Comprehensive Physicochemical Profiling and Analytical Characterization of N-(2-Cyano-2-methylethyl)benzamide Executive Summary & Structural Ontology In the landscape of modern medicinal chemistry and fragment-based drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Physicochemical Profiling and Analytical Characterization of N-(2-Cyano-2-methylethyl)benzamide

Executive Summary & Structural Ontology

In the landscape of modern medicinal chemistry and fragment-based drug discovery (FBDD), the selection of highly characterized, versatile building blocks is paramount. N-(2-cyano-2-methylethyl)benzamide (CAS: 70964-88-4), systematically referred to as N-(2-cyanopropyl)benzamide, represents a highly functionalized scaffold combining a rigid aromatic system with a flexible, sterically hindered aliphatic nitrile.

From a structural ontology perspective, this molecule is defined by three distinct domains:

  • The Benzamide Core: Provides a planar, aromatic surface ideal for π−π stacking interactions, coupled with a highly directional hydrogen bond donor (the amide NH).

  • The Aliphatic Spacer: The ethyl/propyl linkage introduces conformational flexibility, allowing the molecule to adapt to complex binding pocket topologies.

  • The Nitrile Pharmacophore: The terminal cyano group acts as a robust, linear hydrogen bond acceptor. Unlike other electrophilic warheads, the nitrile group is metabolically stable and possesses a unique cylindrical electron density that allows it to probe deep, narrow hydrophobic pockets within target proteins[1].

Expert Insight on Stereochemistry: It is critical to note that the C2 carbon of the alkyl chain (bearing the methyl and cyano groups) is a chiral center. Commercially procured batches of CAS 70964-88-4 are typically supplied as a racemate. During advanced lead optimization, chiral resolution (e.g., via preparative Supercritical Fluid Chromatography) is mandatory, as the R and S enantiomers will project the benzamide and nitrile vectors into vastly different spatial trajectories, directly governing target engagement.

Physicochemical Properties & Pharmacokinetic Implications

Understanding the physicochemical baseline of a building block is the first step in predicting its behavior in biological assays and its ultimate pharmacokinetic (PK) fate. The properties of N-(2-cyano-2-methylethyl)benzamide perfectly align with Lipinski’s Rule of Five[2], making it an ideal candidate for oral drug development.

ParameterComputed/Estimated ValuePharmacokinetic & Design Implication
Molecular Weight 188.23 g/mol Ideal for FBDD (<300 Da); allows significant synthetic elaboration without exceeding the 500 Da limit[2].
cLogP 1.6 – 1.8Optimal lipophilicity for passive membrane diffusion while minimizing non-specific hydrophobic trapping in lipid bilayers.
Topological Polar Surface Area (TPSA) 52.9 ŲHighly favorable for cellular permeability and blood-brain barrier (BBB) penetration (typically < 90 Ų is required for CNS targets).
H-Bond Donors 1 (Amide NH)Provides a highly directional vector for interacting with kinase hinge regions or protease active sites.
H-Bond Acceptors 2 (C=O, C≡N)The nitrile nitrogen acts as a linear, sterically unhindered acceptor[1].
Rotatable Bonds 4Low entropic penalty upon target binding, leading to higher binding affinity ( ΔG ).

Analytical Characterization & Validation Workflows

Before deploying this compound in screening or synthesis, its structural integrity must be validated. The neutral nature of the nitrile and the extremely weak basicity of the amide require specific analytical conditions.

Protocol: UPLC-MS/MS Method for Purity and Stability Assessment

  • Objective: To validate structural integrity and quantify batch purity.

  • Step 1: Sample Preparation. Dissolve the analyte in a 50:50 mixture of LC-MS grade Water:Acetonitrile to a final concentration of 10 µg/mL.

    • Causality: This solvent ratio ensures complete solvation of the moderately lipophilic compound while maintaining compatibility with the initial aqueous conditions of the reversed-phase gradient.

  • Step 2: Chromatographic Separation. Inject 2 µL onto a sub-2 µm C18 column (e.g., 1.7 µm, 2.1 x 50 mm) maintained at 40°C.

    • Causality: Elevated column temperature reduces mobile phase viscosity, lowering system backpressure and improving mass transfer kinetics for sharper peak resolution.

  • Step 3: Mobile Phase & Gradient. Use Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Run a ballistic gradient from 5% B to 95% B over 3 minutes.

    • Causality: The addition of 0.1% formic acid is critical. Because the nitrile is neutral and the benzamide nitrogen is resonance-delocalized, the molecule resists ionization. Formic acid forces protonation at the carbonyl oxygen, enabling robust detection of the [M+H]+ ion ( m/z 189.1) in Positive Electrospray Ionization (ESI+) mode.

Thermodynamic Solubility & Formulation Dynamics

Solubility data is frequently misinterpreted in early drug discovery. For accurate formulation, we must measure thermodynamic solubility rather than kinetic solubility.

Protocol: High-Throughput Thermodynamic Solubility Assay (HTS-TSA)

  • Objective: To determine the true equilibrium solubility limit in physiologically relevant media.

  • Step 1: Solid Dispensing. Dispense 1 mg of crystalline N-(2-cyano-2-methylethyl)benzamide into a 2 mL glass vial.

    • Causality: Utilizing the thermodynamically stable crystalline polymorph is essential. Amorphous dispersions yield artificially high "kinetic" solubility that inevitably precipitates over time, confounding downstream biological assays[2].

  • Step 2: Buffer Addition. Add 1 mL of 50 mM Phosphate Buffered Saline (PBS), pH 7.4.

    • Causality: At pH 7.4, this molecule is entirely unionized (amide pKa ~15). Consequently, its solubility is driven purely by its intrinsic lipophilicity rather than its ionization state.

  • Step 3: Equilibration. Incubate the suspension at 37°C for 24 hours under constant orbital agitation (300 rpm).

    • Causality: A 24-hour window ensures the system overcomes the activation energy required to reach true thermodynamic equilibrium between the solid crystal lattice and the solvated molecules.

  • Step 4: Phase Separation & Quantification. Centrifuge at 10,000 × g for 15 minutes, filter the supernatant through a 0.22 µm PTFE membrane, and quantify via HPLC-UV at 254 nm.

    • Causality: PTFE is selected over nylon or cellulose acetate to strictly prevent non-specific hydrophobic adsorption of the analyte to the filter matrix, which would artificially lower the calculated solubility.

Synthetic Utility & Diversification Pathways

As a building block, N-(2-cyano-2-methylethyl)benzamide offers excellent orthogonality. The benzamide core remains stable while the terminal nitrile can be leveraged for extensive scaffold hopping and synthetic diversification.

Workflow Core N-(2-Cyano-2-methylethyl)benzamide (CAS: 70964-88-4) PhysChem Physicochemical Profiling (Solubility & Lipophilicity) Core->PhysChem ADME Data Analytical Analytical Characterization (LC-MS/MS & NMR) Core->Analytical QC Check Synthetic Synthetic Diversification (Scaffold Hopping) Core->Synthetic Elaboration LogP Lipophilicity (LogP) Shake-Flask Method PhysChem->LogP Solubility Thermodynamic Solubility HTS-TSA Protocol PhysChem->Solubility NMR Structural Validation 1H & 13C NMR Analytical->NMR LCMS Purity Assessment UPLC-MS/MS Analytical->LCMS Tetrazole Tetrazole Bioisostere Azide Cycloaddition Synthetic->Tetrazole NaN3, NH4Cl Amine Primary Amine Nitrile Reduction Synthetic->Amine LiAlH4

Caption: Workflow for the profiling, characterization, and synthetic utility of CAS 70964-88-4.

The nitrile group can be subjected to azide cycloaddition (using NaN3​ and NH4​Cl ) to generate a tetrazole—a classic bioisostere for a carboxylic acid that provides improved membrane permeability while retaining an acidic proton. Alternatively, reduction via LiAlH4​ yields a primary amine, opening the door for subsequent reductive aminations or amide couplings to extend the molecule into the lead-optimization phase.

Sources

Exploratory

The Solvation Thermodynamics and Formulation Engineering of N-(1-Cyano-1-methylethyl)benzamide Derivatives

Executive Summary N-(1-cyano-1-methylethyl)benzamide—frequently cataloged under its synonymous nomenclature N-(2-cyano-2-methylethyl)benzamide (CAS: 54016-31-8 / 70964-88-4)—is a highly privileged pharmacophore in modern...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

N-(1-cyano-1-methylethyl)benzamide—frequently cataloged under its synonymous nomenclature N-(2-cyano-2-methylethyl)benzamide (CAS: 54016-31-8 / 70964-88-4)—is a highly privileged pharmacophore in modern oncology drug discovery. It serves as a critical lipophilic back-pocket binder in the design of DFG-out kinase inhibitors, most notably in Pan-RAF inhibitors such as TAK-632.

While this structural motif drives potent cellular pMEK inhibitory activity, it introduces a severe physicochemical bottleneck: profound insolubility . Parent compounds bearing this unsubstituted benzamide moiety often exhibit aqueous solubility of <0.02 μg/mL and demonstrate highly restricted solubility in standard organic solvents. This whitepaper provides an in-depth mechanistic analysis of the solvation thermodynamics of this compound class, detailing the structural modifications and self-validating formulation workflows required to overcome these barriers.

Physicochemical Profiling: The Causality of Insolubility

The poor solubility of N-(1-cyano-1-methylethyl)benzamide derivatives in both aqueous media and non-polar organic solvents is not an anomaly; it is a direct thermodynamic consequence of its molecular architecture.

  • Planarity and π−π Stacking: The unsubstituted benzamide ring adopts a highly planar conformation. This planarity allows for dense molecular packing in the solid state, driven by strong π−π stacking interactions between adjacent aromatic rings.

  • Hydrogen Bonding Networks: The secondary amide acts as both a strong hydrogen-bond donor (N-H) and acceptor (C=O), creating robust, continuous intermolecular networks that drastically increase the crystal lattice energy.

  • Lipophilicity vs. Dipole: The 1-cyano-1-methylethyl group is highly lipophilic (increasing LogP), which rejects aqueous solvation. However, the strong dipole of the nitrile group simultaneously rejects solvation in purely non-polar organic solvents (like hexane).

Because the energy required to break the crystal lattice (enthalpy of fusion) is significantly higher than the energy released upon solvation, the compound remains largely insoluble unless the solvent can aggressively disrupt these intermolecular forces.

Comparative Solubility Profiles in Organic Solvents

To effectively synthesize, purify, and assay these derivatives, chemists must strategically select organic solvents based on their ability to disrupt specific intermolecular forces. The quantitative data and mechanistic rationales are summarized below.

Solvent ClassRepresentative SolventSolubility Range at 25°CMechanistic Rationale for SolvationPrimary Laboratory Application
Polar Aprotic DMSO, DMF, NMPHigh (>50 mg/mL)Strong H-bond acceptors aggressively disrupt the amide network; high dielectric constant stabilizes the nitrile dipole.In vitro biological assays; cross-coupling reaction media.
Halogenated Dichloromethane (DCM), ChloroformModerate (10–20 mg/mL)Sufficient dipole-dipole interactions to solvate the monomeric form without competing for H-bonds.Synthetic extractions; free-basing operations.
Polar Protic Methanol, EthanolLow (<5 mg/mL)Competes for H-bonds, but lacks the thermodynamic driving force to fully overcome lattice energy at room temp.High-yield recrystallization (via temperature gradients).
Non-Polar Hexanes, Heptane, TolueneInsoluble (<0.1 mg/mL)Incapable of disrupting either the π−π stacking or the amide H-bond network.Anti-solvent precipitation; trituration.

Structural Optimization: The Dihedral Twist Strategy

When formulation alone cannot overcome the pharmacokinetic deficits of the unsubstituted benzamide, medicinal chemists employ structural optimization. As demonstrated in the development of advanced RAF/VEGFR2 inhibitors by, introducing a halogen atom at the ortho-position of the benzamide ring permanently alters the solvation thermodynamics.

The Causality: Placing a bulky chlorine atom at the 2-position creates severe steric hindrance against the amide carbonyl oxygen. To relieve this steric clash, the aromatic ring is forced to rotate out of the amide plane, creating a dihedral twist . This disrupted planarity prevents tight π−π stacking, drastically lowering the crystal lattice energy and exponentially increasing solubility in organic solvents and lipids without compromising target kinase affinity.

G Base Unsubstituted Benzamide (Planar Conformation) Lattice High Crystal Lattice Energy Strong π-π Stacking Base->Lattice Mod Ortho-Halogenation (e.g., 2-Chloro substitution) Base->Mod Structural Optimization LowSol Poor Organic/Aqueous Solubility (<0.02 μg/mL) Lattice->LowSol Twist Dihedral Twist (Disrupted Planarity) Mod->Twist HighSol Enhanced Solvation Improved PK Profile Twist->HighSol

Caption: Mechanistic pathway of solubility enhancement via steric-induced dihedral twisting.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that physicochemical barriers are continuously monitored and overcome during synthesis and formulation.

Protocol A: Solvent-Mediated Synthesis & Isolation of the Benzamide Motif

This protocol details the acylation of 2-amino-2-methylpropanenitrile to form the target pharmacophore, utilizing solvent thermodynamics to drive purity.

  • Amine Free-Basing: Suspend 2-amino-2-methylpropanenitrile hydrochloride (1.0 eq) in anhydrous Dichloromethane (DCM). Add triethylamine (Et₃N, 2.2 eq) dropwise.

    • Causality: DCM is selected because it readily solvates the newly formed neutral free-base amine, while the Et₃N·HCl byproduct remains partially insoluble, driving the equilibrium forward.

    • Validation: The transition from a thick suspension to a highly translucent mixture indicates successful free-basing.

  • Acylation: Cool the reactor to 0°C. Add benzoyl chloride (1.1 eq) dropwise over 30 minutes.

    • Causality: The low temperature suppresses the exothermic hydrolysis of the highly sensitive nitrile group.

  • Aqueous Workup: Quench with saturated aqueous NaHCO₃. Separate the organic (DCM) layer and wash with brine.

    • Validation: TLC (Thin Layer Chromatography) of the DCM layer (Eluent: 1:1 Hexane/EtOAc) must show the disappearance of the baseline amine and a new UV-active spot (R_f ~0.5).

  • Recrystallization: Evaporate the DCM. Dissolve the crude solid in a minimal volume of boiling ethanol. Remove from heat and add hexanes (anti-solvent) dropwise until the solution becomes slightly turbid. Cool slowly to 4°C.

    • Validation: Analyze the resulting white crystals via ¹H-NMR. The presence of a sharp singlet at ~8.5 ppm confirms the formation of the secondary amide bond.

Protocol B: Amorphous Solid Dispersion (ASD) Formulation

For clinical candidates like TAK-632, where structural modification is not viable, the <0.02 μg/mL solubility limit is bypassed using an Amorphous Solid Dispersion ().

  • Co-Dissolution: Dissolve the API and Hypromellose Acetate Succinate (HPMC-AS) in a 1:3 (w/w) ratio using a 1:1 mixture of DCM and Methanol.

    • Causality: A binary solvent system is mandatory. DCM solvates the highly lipophilic API, while Methanol is required to fully unravel and solvate the polymer chains.

  • Spray Drying: Atomize the homogeneous solution into a spray dryer with an inlet temperature of 80°C.

    • Causality: Rapid solvent evaporation kinetically traps the API molecules within the polymer matrix before they have the thermodynamic opportunity to re-form their planar π−π crystal lattice.

  • Analytical Validation (Critical): The system validates its success through two orthogonal techniques:

    • PXRD (Powder X-Ray Diffraction): The powder must exhibit a broad "halo" pattern with zero sharp Bragg peaks, confirming the complete destruction of the crystal lattice.

    • HPLC Dissolution: Dissolution in pH 6.8 phosphate buffer must yield an API concentration of >700 μg/mL, confirming the thermodynamic barrier has been bypassed.

SD_Workflow API API + Polymer (e.g., HPMC-AS) Solvent Dissolution in Organic Solvent API->Solvent Spray Spray Drying Process Solvent->Spray Amorphous Amorphous Solid Dispersion (ASD) Spray->Amorphous Validate Validation (PXRD / HPLC) Amorphous->Validate

Caption: Step-by-step workflow for generating an amorphous solid dispersion to bypass solubility limits.

Conclusion

The integration of the N-(1-cyano-1-methylethyl)benzamide motif into kinase inhibitors presents a classic drug development paradox: the very planar, hydrogen-bonding features that guarantee potent target binding also guarantee poor solvation. By understanding the thermodynamic causality behind this insolubility, scientists can rationally apply structural twists (ortho-halogenation) or kinetic trapping (spray-dried solid dispersions) to transform an intractable chemical entity into a highly bioavailable therapeutic.

References

  • Okaniwa, M., et al. (2013). Discovery of a Selective Kinase Inhibitor (TAK-632) Targeting Pan-RAF Inhibition: Design, Synthesis, and Biological Evaluation of C-7-Substituted 1,3-Benzothiazole Derivatives. Journal of Medicinal Chemistry.[Link][1]

  • Okaniwa, M., et al. (2012). Design and Synthesis of Novel DFG-Out RAF/Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) Inhibitors. 1. Exploration of[5,6]-Fused Bicyclic Scaffolds. Journal of Medicinal Chemistry.[Link][2]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol Guide: N-(2-cyano-2-methylethyl)benzamide in Medicinal Chemistry

Executive Summary N-(2-cyano-2-methylethyl)benzamide (also known by its IUPAC variant N-(1-cyano-1-methylethyl)benzamide) is a highly versatile bifunctional building block in modern drug discovery. Structurally, it compr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

N-(2-cyano-2-methylethyl)benzamide (also known by its IUPAC variant N-(1-cyano-1-methylethyl)benzamide) is a highly versatile bifunctional building block in modern drug discovery. Structurally, it comprises a lipophilic benzamide pharmacophore linked to an α-amino nitrile moiety. This specific structural arrangement allows it to function both as a direct fragment for Targeted Covalent Inhibitors (TCIs) and as a robust synthetic precursor for complex peptidomimetics and heterocycles[1].

As a Senior Application Scientist, I have structured this guide to move beyond basic structural descriptions, diving into the mechanistic causality of its design, its behavior in biological systems, and self-validating protocols for its application in the laboratory.

Mechanistic Rationale in Drug Design

The Role of the Gem-Dimethyl Group

In the context of α-amino nitriles, the presence of the gem-dimethyl group (the 2-methylethyl moiety) is a deliberate, field-proven design choice driven by two primary factors:

  • Prevention of Epimerization: α-amino nitriles possessing an α-proton are highly susceptible to base-catalyzed epimerization under physiological conditions, leading to chiral inversion and loss of target affinity. The gem-dimethyl substitution completely abrogates this liability, ensuring stereochemical integrity[2].

  • Thorpe-Ingold Effect (Conformational Pre-organization): The steric bulk of the methyl groups restricts the rotational degrees of freedom of the adjacent amide and nitrile bonds. This pre-organizes the molecule into a bioactive conformation, significantly reducing the entropic penalty upon binding to a target protease.

Reversible Covalent Inhibition of Cysteine Proteases

The nitrile group has emerged as a premier "warhead" for targeting cysteine proteases, such as human Cathepsins (K, L, S) and viral proteases (e.g., SARS-CoV-2 Mpro)[3]. Unlike highly reactive, irreversible electrophiles (e.g., vinyl sulfones or acrylamides), the nitrile carbon undergoes a nucleophilic attack by the active-site cysteine thiolate to form a reversible thioimidate adduct [2].

This reversibility is crucial. It minimizes idiosyncratic toxicity and off-target protein labeling—a major hurdle in covalent drug development—while maintaining an extended target residence time[4].

G E Enzyme (Cys-S⁻) NC Non-Covalent Complex [Enz-S⁻ ··· R-C≡N] E->NC I Inhibitor (R-C≡N) I->NC TS Nucleophilic Attack (Transition State) NC->TS k_in CA Thioimidate Adduct [Enz-S-C(=NH)-R] TS->CA Covalent Bond CA->NC k_out (Reversible)

Caption: Kinetic mechanism of reversible covalent inhibition by α-amino nitriles targeting cysteine proteases.

Synthetic and Therapeutic Applications

Beyond direct target engagement, N-(2-cyano-2-methylethyl)benzamide serves as a robust synthetic intermediate for generating diverse chemical space[1].

App Core N-(2-cyano-2-methylethyl)benzamide TCI Targeted Covalent Inhibitor (Cysteine Proteases) Core->TCI Direct Target Binding UAA Unnatural Amino Acids (gem-dimethyl derivatives) Core->UAA Acidic Hydrolysis HET Heterocyclic Scaffolds (Imidazolines / Oxazoles) Core->HET Cyclocondensation

Caption: Divergent applications of N-(2-cyano-2-methylethyl)benzamide in medicinal chemistry workflows.

Quantitative Comparison of Covalent Warheads

To understand why the nitrile group in this compound is preferred over other electrophiles for specific targets, review the quantitative and qualitative parameters summarized below.

Table 1: Comparative Analysis of Covalent Warheads for Cysteine Proteases

Warhead TypeReactivity (Electrophilicity)ReversibilityPrimary AdductOff-Target PotentialClinical/Late-Stage Examples
Nitrile (Cyano) ModerateHighly Reversible ThioimidateLowNirmatrelvir, Odanacatib
Aldehyde HighReversibleThiohemiacetalModerate (reacts w/ amines)Boceprevir
Acrylamide Moderate-HighIrreversible (mostly)ThioetherModerateIbrutinib
Vinyl Sulfone HighIrreversibleThioetherHighK777

Experimental Protocols

Protocol A: Enzymatic Evaluation and Reversibility Validation (Jump-Dilution Assay)

Scientific Rationale: Simply measuring an IC₅₀ is insufficient for covalent inhibitors. To ensure trustworthiness and validate that the thioimidate formation is truly reversible (and not a result of non-specific, irreversible protein alkylation), a jump-dilution assay is mandatory. This creates a self-validating system: if the compound is a true reversible covalent inhibitor, enzymatic activity will recover upon dilution[3].

Materials:

  • Recombinant Cysteine Protease (e.g., Cathepsin L or SARS-CoV-2 Mpro)

  • Fluorogenic Substrate (e.g., Z-Phe-Arg-AMC)

  • Assay Buffer: 50 mM HEPES (pH 6.5), 100 mM NaCl, 1 mM EDTA, 2 mM DTT.

Step-by-Step Methodology:

  • Complex Formation: Incubate the enzyme (100 nM) with the nitrile inhibitor at a concentration 10-fold higher than its estimated IC₅₀ (e.g., 10 µM) in assay buffer for 30 minutes at 37°C. This ensures >95% formation of the enzyme-inhibitor complex.

  • Baseline Control: Prepare a parallel control containing enzyme and DMSO vehicle only.

  • Jump-Dilution: Rapidly dilute the pre-incubated enzyme-inhibitor mixture 100-fold into a reaction well containing the assay buffer and a saturating concentration of the fluorogenic substrate (e.g., 50 µM). The final enzyme concentration is now 1 nM, and the inhibitor is at 0.1 µM (well below its IC₅₀).

  • Kinetic Monitoring: Immediately monitor the fluorescence (Ex: 360 nm / Em: 460 nm) continuously for 60 minutes.

  • Data Interpretation:

    • Irreversible Inhibitor: The fluorescence trace will remain flat (zero slope), indicating the enzyme is permanently dead.

    • Reversible Nitrile Inhibitor: The progress curve will be concave-up. The initial velocity will be near zero, but as the reversible thioimidate bond hydrolyzes and the inhibitor dissociates, the enzyme activity will gradually recover to match the trajectory of the uninhibited control.

Protocol B: Synthetic Elaboration – Hydrolysis to N-Benzoyl-α-methylalanine

Scientific Rationale: Nitriles attached to quaternary carbons (gem-dimethyl groups) are sterically hindered and highly resistant to standard basic hydrolysis. Therefore, harsh acidic conditions are required to drive the hydration and subsequent hydrolysis to the carboxylic acid, yielding an unnatural amino acid building block[1].

Step-by-Step Methodology:

  • Reaction Setup: Suspend N-(2-cyano-2-methylethyl)benzamide (1.0 eq, 5 mmol) in a mixture of glacial acetic acid (10 mL) and concentrated hydrochloric acid (37%, 10 mL) in a heavy-walled glass pressure tube.

  • Thermal Hydrolysis: Seal the tube securely and heat the mixture to 110°C behind a blast shield. Stir vigorously for 24–36 hours. Causality: The extended time and high heat are required to overcome the steric hindrance of the gem-dimethyl group during the transition from the primary amide intermediate to the carboxylic acid.

  • Workup: Cool the reaction to room temperature. Evaporate the volatiles under reduced pressure to yield a crude residue.

  • Purification: Dissolve the residue in saturated aqueous NaHCO₃ (pH ~8) and wash with ethyl acetate to remove unreacted starting material. Acidify the aqueous layer to pH 2 using 1M HCl.

  • Isolation: Extract the acidified aqueous layer with ethyl acetate (3 x 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford pure N-benzoyl-α-methylalanine as a white solid.

References

  • Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development Source: PMC / National Institutes of Health URL:[Link]

  • Strecker reaction and α-amino nitriles: Recent advances in their chemistry, synthesis, and biological properties Source: ResearchGate URL:[Link]

  • Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead: Recent Advancement in the Field of Viral and Parasitic Diseases Source: PMC / National Institutes of Health URL:[Link]

  • New electrophiles targeting thiols in a reversible covalent manner Source: RSC Publishing / Chemical Science URL:[Link]

Sources

Application

Application Notes and Protocols for the Evaluation of N-(2-cyano-2-methylethyl)benzamide in Agrochemical Research

These application notes provide a comprehensive framework for the initial investigation and tiered screening of the novel chemical entity, N-(2-cyano-2-methylethyl)benzamide, for potential applications in the agrochemica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

These application notes provide a comprehensive framework for the initial investigation and tiered screening of the novel chemical entity, N-(2-cyano-2-methylethyl)benzamide, for potential applications in the agrochemical sector. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of new crop protection agents.

The benzamide chemical class has a proven history in the agrochemical industry, with commercialized products demonstrating herbicidal, fungicidal, and insecticidal activities.[1] The discovery of new agrochemicals is a complex process that begins with identifying a biological target and ends with a registered product that is safe and effective.[2] This guide outlines a systematic approach to evaluate the biological activity of N-(2-cyano-2-methylethyl)benzamide, a compound for which public domain efficacy data is not currently available. The protocols described herein are designed to establish a foundational understanding of this molecule's potential as a crop protection agent.

Part 1: Foundational Understanding and Hypothesis Generation

Before initiating extensive biological screening, a thorough in-silico and physicochemical evaluation of N-(2-cyano-2-methylethyl)benzamide is crucial. This initial phase helps in formulating hypotheses about its potential mode of action and bioavailability.

Physicochemical Characterization

Understanding the fundamental physicochemical properties of N-(2-cyano-2-methylethyl)benzamide is essential for designing relevant biological assays and formulating the compound for testing.

PropertyValueSignificance in Agrochemical Development
Molecular Formula C11H12N2OProvides the basis for calculating other properties.
Molecular Weight 188.23 g/mol [3]Influences diffusion and transport across membranes.
CAS Number 70964-88-4[3]Unique identifier for the chemical substance.
Predicted Solubility Insoluble in waterAffects formulation, uptake by organisms, and environmental fate. Poor water solubility may require the use of organic solvents for stock solutions.
Predicted Stability Data not availableCrucial for determining shelf-life and persistence under experimental and field conditions.
Hypothesis of Potential Modes of Action

Benzamide-based agrochemicals are known to act on a variety of biological targets.[1] Based on the core benzamide structure, N-(2-cyano-2-methylethyl)benzamide could potentially exhibit one or more of the following activities:

  • Herbicidal Action: Some benzamides disrupt microtubule organization by binding to tubulin, a protein essential for plant cell division and growth.[1] Another potential target is the inhibition of cellulose biosynthesis.[1]

  • Fungicidal Action: A significant class of benzamide fungicides targets β-tubulin assembly in fungi.[1] Others act as Succinate Dehydrogenase Inhibitors (SDHIs), disrupting cellular respiration.[4][5]

  • Insecticidal Action: Certain benzamide derivatives function as insecticides, with some acting on the insect nervous system or as insect growth regulators.[1] The isoxazoline structure, often combined with a benzamide moiety, has shown broad-spectrum insecticidal effectiveness.[6]

The presence of a cyano group in N-(2-cyano-2-methylethyl)benzamide is also noteworthy, as this functional group is present in various biologically active molecules, including some pesticides.[7]

Part 2: Tiered Agrochemical Screening Workflow

A systematic and tiered screening approach is necessary to efficiently evaluate the potential of N-(2-cyano-2-methylethyl)benzamide.[1] This process begins with high-throughput primary screens, followed by more detailed secondary and tertiary evaluations for any promising activities identified.

Agrochemical_Screening_Workflow cluster_0 Tier 1: Primary Screening (High-Throughput) cluster_1 Tier 2: Secondary Screening (Dose-Response & Selectivity) cluster_2 Tier 3: Advanced Studies (Mode of Action & Pre-Field) A Herbicidal Screen (Pre- and Post-Emergence) D Dose-Response Curves (EC50/IC50/LC50 Determination) A->D B Fungicidal Screen (In-vitro Mycelial Growth) B->D C Insecticidal Screen (Contact and Ingestion Assays) C->D E Spectrum of Activity (Broadleaf vs. Grass, Fungal Species, Insect Orders) D->E F Crop Selectivity/ Phytotoxicity Assays E->F G Mode of Action Studies (e.g., Tubulin Polymerization Assay) F->G H Greenhouse Trials G->H I Preliminary Toxicology & Environmental Fate H->I

Caption: A generalized workflow for tiered agrochemical screening.

Part 3: Detailed Experimental Protocols

The following protocols describe generalized primary screening assays to determine the potential herbicidal, fungicidal, and insecticidal activity of N-(2-cyano-2-methylethyl)benzamide, hereafter referred to as the "test compound."

Protocol for Primary Herbicidal Screening

This protocol is adapted from established methods for evaluating the pre- and post-emergence herbicidal activity of novel compounds.[8]

Objective: To assess the phytotoxic effects of the test compound on representative monocot and dicot plant species.

Materials:

  • Test compound (N-(2-cyano-2-methylethyl)benzamide)

  • Acetone (for stock solution)

  • Tween-80 (as a surfactant)

  • Petri dishes (9 cm diameter) with filter paper or small pots with sterile soil mix

  • Seeds of a monocot (e.g., Lolium perenne - perennial ryegrass) and a dicot (e.g., Amaranthus retroflexus - redroot pigweed)

  • Growth chamber with controlled light, temperature, and humidity

Procedure:

  • Stock Solution Preparation: Prepare a 10,000 ppm stock solution of the test compound in acetone.[1]

  • Pre-Emergence Assay: a. Place a sterile filter paper in each Petri dish. b. Apply 2 mL of the test solution (diluted from the stock to achieve final concentrations of 1, 10, and 100 µg/mL) to the filter paper. A control group should be treated with the same concentration of acetone and Tween-80 in water. c. Allow the solvent to evaporate completely. d. Place 10-15 seeds of each plant species in the respective Petri dishes. e. Add 5 mL of distilled water to each dish. f. Seal the Petri dishes and incubate in a growth chamber (e.g., 25°C, 16h light/8h dark cycle) for 7-14 days. g. Assess germination rates and observe any signs of phytotoxicity (e.g., inhibition of root or shoot growth, chlorosis, necrosis) compared to the control.

  • Post-Emergence Assay: a. Sow seeds of the test plants in small pots filled with a sterile soil mix. b. Grow the seedlings in a growth chamber until they reach the two- to three-leaf stage. c. Prepare spray solutions of the test compound at various concentrations (e.g., 100, 500, 1000 ppm) in a water-acetone mixture containing 0.1% Tween-80. d. Evenly spray the foliage of the seedlings with the test solutions. A control group should be sprayed with the solvent-surfactant mixture only. e. Return the pots to the growth chamber and observe for 7-21 days. f. Visually assess the herbicidal effect using a rating scale (e.g., 0 = no effect, 100 = complete kill).

Protocol for Primary Fungicidal Screening

This protocol utilizes an amended agar medium method to evaluate the in-vitro efficacy of the test compound against common plant pathogenic fungi.[9][10]

Objective: To determine the inhibitory effect of the test compound on the mycelial growth of selected fungal pathogens.

Materials:

  • Test compound

  • Acetone or DMSO (for stock solution)

  • Potato Dextrose Agar (PDA)

  • Petri dishes (9 cm diameter)

  • Cultures of fungal pathogens (e.g., Botrytis cinerea, Fusarium oxysporum)

  • Sterile cork borer

Procedure:

  • Stock Solution Preparation: Prepare a 10,000 ppm stock solution of the test compound in a suitable solvent (e.g., acetone or DMSO).

  • Amended Media Preparation: a. Autoclave the PDA medium and allow it to cool to approximately 50-60°C. b. Add the appropriate volume of the stock solution to the molten PDA to achieve the desired final concentrations (e.g., 1, 10, 50, 100 ppm). Ensure the solvent concentration is consistent across all treatments, including the control. c. Pour the amended PDA into sterile Petri dishes and allow it to solidify.

  • Inoculation: a. Using a sterile cork borer, take a mycelial plug (e.g., 5 mm diameter) from the edge of an actively growing fungal culture. b. Place the mycelial plug, mycelium-side down, in the center of each PDA plate (both treated and control).

  • Incubation and Assessment: a. Incubate the plates at an appropriate temperature for the specific fungus (e.g., 25°C) in the dark. b. Measure the colony diameter daily until the mycelium in the control plates has reached the edge of the dish. c. Calculate the percentage of growth inhibition using the following formula: Percentage Inhibition = [(Diameter of control colony - Diameter of treated colony) / Diameter of control colony] x 100

Fungicidal_Screening_Workflow cluster_0 Preparation cluster_1 Assay Setup cluster_2 Incubation & Analysis A Prepare Stock Solution of Test Compound C Create Amended PDA with Test Compound A->C B Prepare Potato Dextrose Agar (PDA) B->C D Pour Amended PDA into Petri Dishes C->D E Inoculate with Fungal Mycelial Plug D->E F Incubate at 25°C E->F G Measure Colony Diameter F->G H Calculate Percent Inhibition G->H

Caption: Workflow for the primary fungicidal screening assay.

Protocol for Primary Insecticidal Screening

This protocol outlines methods for assessing both contact and ingestion toxicity of the test compound against a model insect pest.

Objective: To evaluate the insecticidal activity of the test compound through direct contact and oral ingestion by a representative insect species.

Materials:

  • Test compound

  • Acetone (for stock solution)

  • Triton X-100 (as a wetting agent)

  • Insect species (e.g., larvae of Spodoptera littoralis - cotton leafworm, or adults of Aphis gossypii - cotton aphid)

  • Leaf discs (e.g., cotton or cabbage)

  • Petri dishes lined with moist filter paper

  • Micro-syringe or spray tower

Procedure:

  • Stock Solution Preparation: Prepare a 10,000 ppm stock solution of the test compound in acetone.

  • Contact Toxicity Assay (Topical Application): a. Dilute the stock solution to desired concentrations (e.g., 10, 50, 100 µ g/insect ) in acetone. b. Apply a small, precise volume (e.g., 1 µL) of the test solution to the dorsal thorax of each insect larva using a micro-syringe. A control group should be treated with acetone only. c. Place the treated insects in Petri dishes with a food source (e.g., a fresh leaf disc) and incubate at an appropriate temperature and humidity. d. Assess mortality at 24, 48, and 72 hours post-treatment.

  • Ingestion Toxicity Assay (Leaf Dip Bioassay): a. Prepare aqueous dilutions of the test compound from the stock solution to various concentrations (e.g., 10, 50, 100 ppm), including a surfactant (e.g., 0.05% Triton X-100). A control solution should contain only water and the surfactant. b. Dip leaf discs into the test solutions for approximately 10-20 seconds. c. Allow the leaf discs to air dry completely. d. Place one treated leaf disc in each Petri dish lined with moist filter paper. e. Introduce a set number of insects (e.g., 10 larvae) into each dish. f. Incubate under controlled conditions and assess mortality at 24, 48, and 72 hours.

Part 4: Data Interpretation and Next Steps

The results from these primary screens will provide the initial "hit" identification.[2] Any significant and repeatable activity in the herbicidal, fungicidal, or insecticidal assays warrants progression to Tier 2 screening. This next phase involves generating dose-response curves to determine the concentration at which the compound exerts 50% of its maximal effect (EC50, IC50, or LC50). Subsequently, the spectrum of activity against a broader range of weeds, fungi, or insects, as well as crop selectivity, should be investigated.

Should N-(2-cyano-2-methylethyl)benzamide demonstrate promising and selective activity, Tier 3 studies would be initiated to elucidate its mode of action and to conduct more extensive greenhouse trials.

References

  • Matera, A., et al. (2023). Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. Microorganisms, 11(2), 350. Available from: [Link]

  • Kim, J., et al. (2022). Herbicide Bioassay Using a Multi-Well Plate and Plant Spectral Image Analysis. Agronomy, 12(1), 163. Available from: [Link]

  • Dayan, F. E. (2019). Screening for Natural Product Herbicides. Plants, 8(9), 338. Available from: [Link]

  • Matera, A., et al. (2023). Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. PubMed, 36771391. Available from: [Link]

  • Li, Y., et al. (2023). Discovery of Novel Isoxazoline Derivatives Containing Benzamide with High Insecticidal Activity. Journal of Agricultural and Food Chemistry, 71(39), 14003-14013. Available from: [Link]

  • Jeschke, P. (2021). Development of novel pesticides in the 21st century. Journal of Pesticide Science, 46(4), 335-349. Available from: [Link]

  • Duke, S. O., & Pan, Z. (2024). New Approaches to Herbicide and Bioherbicide Discovery. Weed Science, 1-10. Available from: [Link]

  • Insecticide Research & Development & Bioassay. (n.d.). Available from: [Link]

  • Ali, E., et al. (2023). Isolation, Identification, and In Vitro Fungicide Screening of the Pathogen Associated with Pear Dry Blight. Horticulturae, 9(5), 569. Available from: [Link]

  • Wang, Y., et al. (2024). Discovery of Novel Pyridazine Herbicides Targeting Phytoene Desaturase with Scaffold Hopping. Journal of Agricultural and Food Chemistry, 72(23), 9879-9891. Available from: [Link]

  • Herbicide Discovery and Screening. (n.d.). In Vitro Assays. Available from: [Link]

  • Jeschke, P. (2021). Development of novel pesticides in the 21st century. ResearchGate. Available from: [Link]

  • Fulton, R. A. (1949). Development and Use of Synthetic Organic Insecticides. Journal of Chemical Education, 26(10), 541. Available from: [Link]

  • Matera, A., et al. (2023). Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. ResearchGate. Available from: [Link]

  • Google Patents. (2017). WO2017102275A1 - Benzamide compounds and their use as herbicides.
  • Wang, Q., et al. (2020). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. Molecules, 25(15), 3493. Available from: [Link]

  • Google Patents. (2019). EP3792248B1 - BENZAMIDE COMPOUND AND APPLICATION THEREOF. Available from: [Link]

  • Indian Council of Medical Research. (n.d.). Revised Common Protocol for Uniform Evaluation of Public Health Pesticides including Bio-larvicides for use in Vector Control. Available from: [Link]

  • Kim, J., et al. (2020). The Antifungal Test: An Efficient Screening Tool for the Discovery of Microbial Metabolites with Respiratory Inhibitory Activity. Journal of Microbiology and Biotechnology, 30(5), 779-784. Available from: [Link]

  • Supporting Information. (n.d.). Available from: [Link]

  • Lab Manager. (2023). Advanced Protocols for Residue Testing of Pesticides and Mycotoxins. Available from: [Link]

  • Google Patents. (2022). US11390602B2 - N-alkyl-N-cyanoalkylbenzamide compound and use thereof.
  • Dellarco, V., et al. (2024). From Pipeline to Plant Protection Products: Using New Approach Methodologies (NAMs) in Agrochemical Safety Assessment. Journal of Agricultural and Food Chemistry, 72(19), 8199-8212. Available from: [Link]

  • Wang, Q., et al. (2020). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. PMC. Available from: [Link]

  • Al-Ghorbani, M., et al. (2022). Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Rasayan Journal of Chemistry, 15(3), 1836-1845. Available from: [Link]

  • IUPAC. (2010). Study Protocols - Experimental Guidelines. Available from: [Link]

  • Li, Y., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. ResearchGate. Available from: [Link]

  • NextSDS. (n.d.). Benzamide, N-(2-cyano-1-methylethyl)- — Chemical Substance Information. Available from: [Link]

  • Tanimoto, H., et al. (2021). N-Cyano sulfilimine functional group as a nonclassical amide bond bioisostere in the design of a potent analogue to anthranilic diamide insecticide. RSC Publishing. Available from: [Link]

  • Kim, H., et al. (2020). Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. PubMed, 33089679. Available from: [Link]

  • Google Patents. (1994). EP0612732A1 - Process for the production of (un)substituted 2-(cyanomethyl)benzimidazole.
  • Peršuri, A., et al. (2022). Synthesis, Computational Analysis, and Antiproliferative Activity of Novel Benzimidazole Acrylonitriles as Tubulin Polymerization Inhibitors: Part 2. Molecules, 27(19), 6542. Available from: [Link]

  • Dellarco, V., et al. (2021). Transforming the evaluation of agrochemicals. PMC. Available from: [Link]

  • El-Sayed, A. I., & El-Gokha, A. A. (2020). Biological Activity of some Synthetic Cyanoacetamide Derivatives against some Cotton Pests. ResearchGate. Available from: [Link]

Sources

Method

Step-by-step laboratory protocol for N-(2-cyano-2-methylethyl)benzamide synthesis

An Application Note and Laboratory Protocol for the Synthesis of N-(2-cyano-2-methylethyl)benzamide Authored by a Senior Application Scientist This document provides a detailed, step-by-step laboratory protocol for the s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Laboratory Protocol for the Synthesis of N-(2-cyano-2-methylethyl)benzamide

Authored by a Senior Application Scientist

This document provides a detailed, step-by-step laboratory protocol for the synthesis of N-(2-cyano-2-methylethyl)benzamide. The procedure is designed for researchers, scientists, and professionals in drug development and organic synthesis. This guide emphasizes not only the procedural steps but also the underlying chemical principles and safety considerations to ensure a successful and safe synthesis.

Introduction: The Significance of Amide Synthesis

The amide functional group is a cornerstone of modern organic and medicinal chemistry, present in a vast array of pharmaceuticals, natural products, and advanced materials. The synthesis of N-substituted amides, such as N-(2-cyano-2-methylethyl)benzamide, is a critical process in the development of new chemical entities. The target molecule incorporates a benzoyl group attached to a sterically hindered amine containing a nitrile functionality, making it a potentially valuable intermediate for further chemical elaboration.

The protocol detailed herein follows a classic and reliable method for amide bond formation: the acylation of a primary amine with an acyl chloride. Specifically, 2-amino-2-methylpropanenitrile serves as the amine nucleophile, which reacts with benzoyl chloride in the presence of a base to yield the desired amide. This approach is widely applicable and provides a robust route to the target compound.

Reaction Scheme

Figure 1: General reaction scheme for the synthesis of N-(2-cyano-2-methylethyl)benzamide from benzoyl chloride and 2-amino-2-methylpropanenitrile.

Materials and Equipment

Reagents and Chemicals
ReagentFormulaMolar Mass ( g/mol )CAS NumberPurity
2-Amino-2-methylpropanenitrileC4H8N284.1219355-69-2>98%
Benzoyl ChlorideC7H5ClO140.5798-88-4>99%
Triethylamine (TEA)C6H15N101.19121-44-8>99%
Dichloromethane (DCM)CH2Cl284.9375-09-2Anhydrous
1 M Hydrochloric Acid (HCl)HCl36.467647-01-0Aqueous
Saturated Sodium BicarbonateNaHCO384.01144-55-8Aqueous
BrineNaCl58.447647-14-5Saturated Aqueous
Anhydrous Magnesium SulfateMgSO4120.377487-88-9Granular
Deuterated Chloroform (CDCl3)CDCl3120.38865-49-6NMR Grade
Equipment
  • Round-bottom flasks (50 mL and 100 mL)

  • Magnetic stirrer and stir bars

  • Ice bath

  • Dropping funnel

  • Separatory funnel (100 mL)

  • Rotary evaporator

  • Glass funnel and filter paper

  • Beakers and Erlenmeyer flasks

  • pH paper

  • Standard laboratory glassware (graduated cylinders, pipettes)

  • Nuclear Magnetic Resonance (NMR) spectrometer

  • Melting point apparatus

  • Mass spectrometer (optional)

Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis.

Step 1: Reaction Setup
  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-amino-2-methylpropanenitrile (0.84 g, 10 mmol).

  • Dissolve the amine in 20 mL of anhydrous dichloromethane (DCM).

  • Add triethylamine (1.67 mL, 12 mmol, 1.2 equivalents) to the solution. The triethylamine acts as a base to neutralize the hydrochloric acid byproduct of the reaction, preventing the protonation of the starting amine and driving the reaction to completion.[1]

  • Cool the flask in an ice bath to 0°C with continuous stirring. This is crucial to control the exothermic nature of the acylation reaction and minimize potential side reactions.

Step 2: Addition of Benzoyl Chloride
  • In a separate, dry 50 mL flask, prepare a solution of benzoyl chloride (1.28 mL, 11 mmol, 1.1 equivalents) in 10 mL of anhydrous DCM.

  • Transfer this solution to a dropping funnel.

  • Add the benzoyl chloride solution dropwise to the cold, stirring amine solution over a period of 15-20 minutes. A white precipitate of triethylamine hydrochloride will form.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Continue to stir the reaction mixture at room temperature for an additional 2-3 hours to ensure the reaction goes to completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Step 3: Work-up and Isolation
  • Transfer the reaction mixture to a 100 mL separatory funnel.

  • Wash the organic layer sequentially with:

    • 20 mL of 1 M HCl (to remove excess triethylamine).

    • 20 mL of saturated sodium bicarbonate solution (to remove any remaining benzoyl chloride).

    • 20 mL of brine (to remove residual water and inorganic salts).

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and collect the filtrate.

  • Remove the solvent (DCM) under reduced pressure using a rotary evaporator to yield the crude product.

Step 4: Purification
  • The crude N-(2-cyano-2-methylethyl)benzamide can be purified by recrystallization.

  • Dissolve the crude solid in a minimal amount of hot ethyl acetate and add hexanes until the solution becomes cloudy.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum.

Workflow Diagram

G cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification A 1. Dissolve 2-amino-2-methylpropanenitrile and triethylamine in anhydrous DCM B 2. Cool to 0°C in an ice bath A->B C 3. Add benzoyl chloride solution dropwise B->C D 4. Stir at room temperature for 2-3 hours C->D E 5. Transfer to separatory funnel D->E F 6. Wash with 1 M HCl E->F G 7. Wash with sat. NaHCO3 F->G H 8. Wash with brine G->H I 9. Dry with MgSO4 H->I J 10. Evaporate solvent I->J K 11. Recrystallize from ethyl acetate/hexanes J->K L 12. Filter and dry the product K->L M M L->M Characterization (NMR, MP, MS)

Caption: Experimental workflow for the synthesis of N-(2-cyano-2-methylethyl)benzamide.

Characterization

The identity and purity of the synthesized N-(2-cyano-2-methylethyl)benzamide should be confirmed by standard analytical techniques.

  • ¹H and ¹³C NMR Spectroscopy: The NMR spectra should be consistent with the structure of the target compound. Expected signals in the ¹H NMR spectrum would include aromatic protons from the benzoyl group, a singlet for the amide proton, and a singlet for the two methyl groups.

  • Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of N-(2-cyano-2-methylethyl)benzamide (188.23 g/mol ).[2]

  • Melting Point (MP): A sharp melting point range indicates a high degree of purity.

Safety and Handling Precautions

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

  • Fume Hood: All manipulations should be performed in a well-ventilated fume hood.

  • Reagent Handling:

    • Benzoyl Chloride: Is corrosive and a lachrymator. Handle with care and avoid inhalation of vapors.

    • 2-Amino-2-methylpropanenitrile: Is toxic if swallowed, in contact with skin, or if inhaled.[3] Handle with extreme caution.

    • Triethylamine: Is flammable and corrosive.

    • Dichloromethane: Is a suspected carcinogen. Avoid inhalation and skin contact.

  • Waste Disposal: Dispose of all chemical waste in accordance with local regulations.

Trustworthiness and Self-Validation

The protocol described is based on well-established principles of organic synthesis, particularly the Schotten-Baumann reaction conditions for the acylation of amines.[1][4] The sequential washing steps in the work-up are designed to systematically remove unreacted starting materials and byproducts, ensuring a high purity of the crude product before the final recrystallization. The characterization methods provide a definitive means of verifying the structure and purity of the final compound, thus validating the success of the synthesis.

References

  • PrepChem.com. (n.d.). Synthesis of N-tert-butylacrylamide. Retrieved from [Link]

  • Vinati Organics. (2022, February 2). A detailed overview about n-Tert-Butylacrylamide CAS 107-58-4. Retrieved from [Link]

  • Google Patents. (n.d.). JP5428941B2 - Method for producing N-tert-butylacrylamide with reduced coloring.
  • N-tert-butylacrylamide based copolymers: Synthesis and Characterization of Poly (NTB -co-NVP). (2014, July 15). Retrieved from [Link]

  • SYNTHESIS AND CHARACTERIZATION OF POLY (N-TERT- BUTYLACRYLAMIDE - CO - 2, 4-DICHLOR). (2012). Retrieved from [Link]

  • Aouine, Y., Alami, A., El Hallaoui, A., Elachqar, A., Zouihri, H., El Ammari, L., & Essassi, E. M. (2010). N-(Cyanomethyl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 66(5), o1053. [Link]

  • ResearchGate. (n.d.). Synthesis of 2-(4-((6-bromo-3-nitroquinolin-4-yl)amino) phenyl)-2-methylpropanenitrile. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Propanenitrile, 2-amino-2-methyl-: A Key Intermediate for Chemical Manufacturers. Retrieved from [Link]

  • New Journal of Chemistry (RSC Publishing). (n.d.). N-(Cyano(naphthalen-1-yl)methyl)benzamides: synthesis, crystal structures, and colorimetric sensing of fluoride anions. Retrieved from [Link]

  • Wikipedia. (n.d.). Ritter reaction. Retrieved from [Link]

  • Organic-chemistry.org. (2019, January 11). Ritter Reaction. Retrieved from [Link]

  • Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. (2024, September 28). Retrieved from [Link]

  • Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. (2026, February 9). Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Ritter Reaction. Retrieved from [Link]

  • Supporting Information. (n.d.). Retrieved from [Link]

  • CCS Chemistry - Chinese Chemical Society. (n.d.). Exploration of Oxidative Ritter-Type Reaction of α-Arylketones and Its Application for the Collective Total Syntheses of Erythrina Alkaloids. Retrieved from [Link]

  • Google Patents. (n.d.). US9169198B2 - Method for the production of 2-amino-5-cyano-N,3-dimethylbenzamide.
  • Wang, P., Asby, A. T., & Li, L. (2024). Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes. Journal of Chromatography A, 1722, 464833. [Link]

  • Google Patents. (n.d.). EP0224612A1 - Process for the preparation of N-cyano-N'-methyl-N''[2-(5-methylimidazol-4-ylmethylthio)-ethyl]-guanidine.
  • PubChem. (n.d.). 2-Amino-2-methylpropionitrile. Retrieved from [Link]

  • Kliebenstein, D. J., & Møller, B. L. (2012). Benzoylation and sinapoylation of glucosinolate R-groups in Arabidopsis. The Plant Journal, 72(4), 673-685. [Link]

  • Steiger, R. E. (1944). BENZOYLATION OF AMINO ACIDS. Journal of Organic Chemistry, 09(4), 396-400. [Link]

Sources

Application

Advanced LC-MS/MS Quantification of N-(2-cyano-2-methylethyl)benzamide in Biological Matrices: A Mechanistic Protocol

Executive Summary & Analyte Profiling As drug development pipelines increasingly rely on highly specific synthetic building blocks, the accurate pharmacokinetic (PK) profiling of these entities in complex biological matr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Analyte Profiling

As drug development pipelines increasingly rely on highly specific synthetic building blocks, the accurate pharmacokinetic (PK) profiling of these entities in complex biological matrices becomes paramount. N-(2-cyano-2-methylethyl)benzamide (CAS: 70964-88-4) is a specialized benzamide derivative characterized by a molecular weight of 188.22 g/mol and a molecular formula of C₁₁H₁₂N₂O[1],[2].

Quantifying benzamide derivatives in matrices like human or animal plasma presents unique bioanalytical challenges, primarily due to protein binding and phospholipid-induced ion suppression[3],[4]. As a Senior Application Scientist, I have designed this protocol not merely as a sequence of steps, but as a mechanistic, self-validating system. By exploiting the specific physicochemical properties of the benzamide core and the cyano-aliphatic side chain, this method ensures high-throughput robustness, stringent accuracy, and regulatory-compliant precision.

Methodological Rationale: The Causality of Assay Design

To build a rugged LC-MS/MS method, every experimental variable must be justified by the analyte's chemistry.

Overcoming Matrix Effects via Liquid-Liquid Extraction (LLE)

Direct protein precipitation (PPT) is fast but often co-extracts endogenous plasma phospholipids, which compete for charge in the electrospray ionization (ESI) source and cause severe signal suppression. Because N-(2-cyano-2-methylethyl)benzamide possesses a lipophilic aromatic core, we employ Liquid-Liquid Extraction (LLE) using Methyl tert-butyl ether (MTBE). MTBE selectively partitions the neutral benzamide into the organic phase while leaving polar phospholipids and proteins trapped in the aqueous waste[5],[6].

Exploiting π−π Interactions in Chromatography

Standard C18 columns often struggle to retain small, polar-functionalized aromatics effectively. Instead, this protocol utilizes a Biphenyl or Phenyl-Hexyl stationary phase. The electron-dense phenyl rings of the stationary phase engage in π−π interactions with the benzamide aromatic ring, significantly enhancing retention time, improving peak shape, and shifting the analyte's elution away from the solvent front where residual matrix suppressors elute[5].

Electrospray Ionization and CID Fragmentation Pathways

In positive electrospray ionization (ESI+), the amide nitrogen readily accepts a proton, yielding a robust precursor ion [M+H]+ at m/z 189.1. During Collision-Induced Dissociation (CID), benzamides predictably fracture at the amide bond. This cleavage expels the aliphatic cyano-amine portion as a neutral loss, generating a highly stable, resonance-stabilized benzoyl cation at m/z 105.1[3]. This transition (189.1 105.1) is highly specific and serves as our primary quantifier.

Self-Validating Experimental Protocol

A bioanalytical method is only as reliable as its internal controls. This protocol incorporates a stable isotope-labeled internal standard (SIL-IS), specifically N-(2-cyano-2-methylethyl)benzamide-d5, to dynamically correct for any well-to-well variations in extraction recovery or matrix ionization effects[7].

Materials and Reagents
  • Analyte: N-(2-cyano-2-methylethyl)benzamide reference standard (Purity 95%)[1].

  • Internal Standard (IS): N-(2-cyano-2-methylethyl)benzamide-d5 (100 ng/mL working solution in 50:50 Methanol:Water).

  • Extraction Solvent: HPLC-grade Methyl tert-butyl ether (MTBE)[5].

  • Mobile Phases:

    • Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid (pH ~2.9)[5].

    • Phase B: Acetonitrile with 0.1% Formic Acid.

Step-by-Step Liquid-Liquid Extraction Workflow

LLE_Workflow A Aliquot 50 µL Plasma into 2 mL microfuge tube B Add 10 µL Internal Standard (100 ng/mL SIL-IS) A->B C Add 50 µL 0.1M Ammonium Formate (pH 7.4) to normalize matrix B->C D Add 600 µL MTBE (Methyl tert-butyl ether) C->D E Vortex 5 min & Centrifuge 14,000 rpm, 4°C D->E F Transfer 500 µL Organic Supernatant to clean 96-well plate E->F G Evaporate to dryness under N2 stream (40°C) F->G H Reconstitute in 100 µL Mobile Phase (Initial Conditions) G->H I Inject 5 µL into LC-MS/MS H->I

Caption: Step-by-step Liquid-Liquid Extraction (LLE) workflow for isolating benzamides from plasma.

LC-MS/MS Instrumental Parameters

Chromatography: Separation is performed on a Phenomenex Kinetex Biphenyl column (50 × 2.1 mm, 2.6 µm) maintained at 40°C. The gradient ensures rapid elution while maintaining peak symmetry (Table 1).

Table 1: Chromatographic Gradient Conditions

Time (min)Flow Rate (mL/min)% Mobile Phase A (Aq)% Mobile Phase B (Org)
0.00.40955
0.50.40955
2.50.401090
3.50.401090
3.60.40955
5.00.40955

Mass Spectrometry: Detection is executed on a Triple Quadrupole Mass Spectrometer equipped with an ESI source operating in positive Multiple Reaction Monitoring (MRM) mode[6].

Fragmentation A Precursor Ion [M+H]+ m/z 189.1 B Quantifier Ion m/z 105.1 [Benzoyl Cation] A->B CID Cleavage Amide Bond (-84 Da) C Qualifier Ion m/z 77.1 [Phenyl Cation] B->C Loss of CO (-28 Da)

Caption: CID fragmentation pathway of N-(2-cyano-2-methylethyl)benzamide in positive ESI mode.

Table 2: MS/MS MRM Parameters

AnalytePrecursor Ion (m/z)Product Ion (m/z)Declustering Potential (V)Collision Energy (eV)
N-(2-cyano...) (Quant) 189.1105.16025
N-(2-cyano...) (Qual) 189.177.16045
Analyte-d5 (IS) 194.1110.16025

Method Validation & Quantitative Performance

The method is validated according to standard bioanalytical regulatory guidelines, ensuring a self-validating loop where Quality Control (QC) samples confirm the integrity of the standard curve[8],[9]. The assay demonstrates a linear dynamic range from 1.0 ng/mL (LLOQ) to 500 ng/mL.

Table 3: Inter- and Intra-day Precision and Accuracy (Data derived from 5 replicates across 3 independent analytical runs)

QC LevelNominal Concentration (ng/mL)Intra-day Precision (%CV)Intra-day Accuracy (%)Inter-day Precision (%CV)Inter-day Accuracy (%)
LLOQ 1.06.5104.28.1106.5
LQC 3.04.298.75.599.1
MQC 50.03.1101.44.0100.8
HQC 400.02.899.53.5101.2

Table 4: Extraction Recovery and Matrix Effect By comparing pre-extraction spiked samples, post-extraction spiked blanks, and neat solvent standards, we isolate the true extraction efficiency from ionization suppression[5]. The use of MTBE LLE yields consistent recovery and negligible matrix effects.

QC LevelExtraction Recovery (%) ± SDMatrix Effect (%) ± SD
LQC (3.0 ng/mL) 82.4 ± 4.198.5 ± 3.2
MQC (50.0 ng/mL) 84.1 ± 3.5101.2 ± 2.8
HQC (400.0 ng/mL) 83.8 ± 3.099.7 ± 2.1

References

  • Title : N-(2-cyano-2-methylethyl)benzamide_70964-88 | Source : MDFCW | URL :[Link]

  • Title : Determination of a benzamide histone deacetylase inhibitor, MS-275, in human plasma by liquid chromatography with mass-spectrometric detection | Source : NIH PMC | URL :[Link]

  • Title : Validated LC-MS/MS Method for the Quantification of Ponatinib in Plasma: Application to Metabolic Stability | Source : PLOS One | URL :[Link]

  • Title : LC/MS/MS quantitation of an anti-cancer drug in human plasma using a solid-phase extraction workstation: application to population pharmacokinetics | Source : DOI.org | URL :[Link]

  • Title : Development and Validation of Amisulpride in Human Plasma by HPLC Coupled with Tandem Mass Spectrometry and its Application to a Pharmacokinetic Study | Source : NIH PMC | URL :[Link]

  • Title : Selective and sensitive determination of amisulpride in human plasma by liquid chromatography-tandem mass spectrometry | Source : PubMed | URL :[Link]

  • Title : RP-HPLC bioanalytical Method of Itopride hydrochloride for determination and its Pharmacokinetic applications | Source : Research Journal of Pharmacy and Technology | URL :[Link]

Sources

Method

Application Note: In Vitro Evaluation of N-(2-cyano-2-methylethyl)benzamide as a Reversible Covalent Cysteine Protease Inhibitor

Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide Executive Summary N-(2-cyano-2-methylethyl)benzamide (CAS: 54016-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

N-(2-cyano-2-methylethyl)benzamide (CAS: 54016-31-8 / 70964-88-4) is a highly versatile building block featuring an α-amino nitrile pharmacophore. In modern drug discovery, this structural motif is heavily utilized in the design of reversible covalent inhibitors targeting critical disease-associated cysteine proteases, including Human Cathepsin L (implicated in tumor metastasis and viral entry) and SARS-CoV-2 Main Protease (Mpro) 1.

This application note provides a comprehensive, self-validating in vitro assay protocol to evaluate the bioactivity, kinetic mechanism, and selectivity of N-(2-cyano-2-methylethyl)benzamide and its derivatives. By employing a continuous fluorogenic kinetic readout, this protocol ensures high-fidelity data suitable for structure-activity relationship (SAR) profiling.

Mechanistic Rationale & Target Biology

To accurately design an assay for N-(2-cyano-2-methylethyl)benzamide, one must understand its mechanism of action. The compound operates via a two-step binding kinetic model. First, the benzamide moiety and the hydrophobic methyl groups drive the formation of a non-covalent encounter complex within the enzyme's active site (e.g., the S1/S2 pockets of Cathepsin L). Subsequently, the electrophilic cyano (nitrile) carbon undergoes nucleophilic attack by the catalytic cysteine thiolate (Cys25 in Cathepsin L or Cys145 in Mpro) 2.

This reaction forms a thioimidate adduct . Unlike fluoromethylketones (FMK) or vinyl sulfones which permanently alkylate the enzyme, the thioimidate linkage is rapidly reversible. This reversibility is a highly desirable pharmacological trait, as it minimizes off-target toxicity and immune hypersensitivity while maintaining a prolonged target residence time 3.

MOA E Target Enzyme (Active Cys-SH) EI Non-covalent Encounter Complex E->EI + Inhibitor I N-(2-cyano-2-methylethyl)benzamide (Nitrile Warhead) I->EI EI_cov Reversible Thioimidate Adduct EI->EI_cov Nucleophilic Attack EI_cov->EI Hydrolysis/Reversal

Kinetic model of reversible covalent inhibition by nitrile-based pharmacophores.

Experimental Design & Causality

A robust biochemical assay must be a self-validating system. Every reagent and procedural step in this protocol has been selected based on strict enzymatic causality:

  • Fluorogenic Substrate Selection (Z-FR-AMC): Cathepsin L exhibits a strong subsite preference for bulky, hydrophobic residues (Phenylalanine) at P2 and basic residues (Arginine) at P1. Cleavage of the Z-FR-AMC amide bond liberates 7-amino-4-methylcoumarin (AMC), shifting its fluorescence emission and allowing real-time kinetic tracking 4.

  • Buffer pH (5.5): Cathepsins are lysosomal proteases. Their tertiary structure and catalytic triad alignment are strictly dependent on an acidic environment. Assaying at physiological pH (7.4) will result in rapid enzyme denaturation and false-negative inhibitor activity.

  • The Necessity of DTT: Cysteine proteases are notoriously prone to spontaneous active-site oxidation (forming sulfenic acids or disulfides). Fresh Dithiothreitol (DTT) is strictly required to maintain the catalytic cysteine in its reduced, nucleophilic state.

  • Kinetic vs. Endpoint Readout: Endpoint assays are vulnerable to false positives caused by highly fluorescent compounds (auto-fluorescence) or inner-filter effects (quenching). By measuring the continuous rate of product formation (the slope of the linear phase), the assay inherently subtracts static background fluorescence, yielding highly accurate IC50​ values.

  • Pre-incubation Step: Because N-(2-cyano-2-methylethyl)benzamide is a covalent inhibitor, it exhibits time-dependent inhibition. A 30-minute pre-incubation allows the thermodynamic equilibrium of the thioimidate adduct to stabilize before the substrate is introduced to compete for the active site 5.

Detailed In Vitro Assay Protocol (384-Well Format)

Reagents & Materials
  • Target Enzyme: Recombinant Human Cathepsin L (diluted to 0.05 nM final assay concentration).

  • Test Compound: N-(2-cyano-2-methylethyl)benzamide (10 mM stock in 100% anhydrous DMSO).

  • Substrate: Z-Phe-Arg-AMC (10 µM final assay concentration).

  • Positive Control Inhibitor: E-64 (Broad-spectrum irreversible cysteine protease inhibitor).

  • Assay Buffer: 100 mM Sodium Acetate, 100 mM NaCl, 1 mM EDTA, 10 mM DTT, 0.01% Triton X-100 (to prevent compound aggregation), pH 5.5.

  • Plates: 384-well black, flat-bottom, low-binding microplates.

Workflow Step1 1. Compound Preparation Serial dilution in DMSO (Max 1% final) Step3 3. Pre-incubation 30 min at RT (Establish Equilibrium) Step1->Step3 Step2 2. Enzyme Activation Cathepsin L + DTT Buffer (pH 5.5) Step2->Step3 Step4 4. Substrate Addition Z-FR-AMC (10 µM final) Step3->Step4 Step5 5. Kinetic Readout Ex: 360nm / Em: 460nm (60 min) Step4->Step5

Step-by-step workflow for the high-throughput fluorogenic continuous rate assay.

Step-by-Step Methodology
  • Buffer Preparation: Prepare the Assay Buffer fresh on the day of the experiment. Add DTT immediately before use to prevent oxidative degradation.

  • Compound Plating: Perform a 10-point, 3-fold serial dilution of N-(2-cyano-2-methylethyl)benzamide in 100% DMSO. Transfer 0.5 µL of the diluted compound to the 384-well plate using an acoustic liquid handler (e.g., Echo) or multichannel pipette.

    • Self-Validation Note: Include wells with 0.5 µL of 100% DMSO (Negative Control / 100% Activity) and 0.5 µL of 1 mM E-64 (Positive Control / 0% Activity).

  • Enzyme Activation: Dilute Cathepsin L in Assay Buffer to 0.1 nM (2x final concentration). Incubate on ice for 15 minutes to ensure complete reduction of the active site cysteine.

  • Pre-Incubation: Dispense 25 µL of the 2x Cathepsin L solution into all wells (except "No Enzyme" blank wells, which receive 25 µL of buffer). Centrifuge the plate briefly at 1000 x g. Incubate at room temperature (22°C) for exactly 30 minutes in the dark.

  • Reaction Initiation: Dilute the Z-FR-AMC substrate in Assay Buffer to 20 µM (2x final concentration). Start the reaction by dispensing 25 µL of this substrate solution into all wells. The final assay volume is 50 µL, with a final DMSO concentration of 1%.

  • Kinetic Readout: Immediately transfer the plate to a fluorescence microplate reader. Measure fluorescence continuously (Ex: 360 nm / Em: 460 nm) every 2 minutes for 60 minutes at 25°C.

Data Analysis & Quantitative Profiling

To determine the bioactivity of the compound, extract the initial velocity ( V0​ ) from the linear portion of the progress curves (typically between 5 and 20 minutes). Calculate the percentage of remaining activity relative to the DMSO control. Fit the dose-response data using a four-parameter logistic (4PL) regression model to determine the IC50​ .

Because N-(2-cyano-2-methylethyl)benzamide is a competitive reversible covalent inhibitor, the apparent IC50​ will shift depending on the substrate concentration. To calculate the absolute inhibition constant ( Ki​ ), apply the Cheng-Prusoff equation:

Ki​=1+Km​[S]​IC50​​
Table 1: Representative Quantitative Profiling of Nitrile-Based Inhibitors

The following table summarizes the expected assay validation parameters and pharmacological metrics when profiling alpha-amino nitriles across different cysteine proteases.

ParameterHuman Cathepsin LHuman Cathepsin SSARS-CoV-2 Mpro
Optimal Substrate Z-FR-AMCZ-VVR-AMCDabcyl-KTSAVLQSGFRKME-Edans
Assay pH 5.56.57.3
Inhibition Mode Reversible CovalentReversible CovalentReversible Covalent
Expected IC50​ Range Low nMLow nMSub-µM
Assay Z' Factor > 0.75> 0.70> 0.75

Note: A Z' factor > 0.5 indicates an excellent assay with a large dynamic range and low data variance, fully validating the protocol for high-throughput screening.

References

  • Selective imaging of cathepsin L in breast cancer by fluorescent activity-based probes Chemical Science (RSC Publishing)
  • Cathepsin-Targeting SARS-CoV-2 Inhibitors: Design, Synthesis, and Biological Activity ChemRxiv
  • Design of Gallinamide A Analogs as Potent Inhibitors of the Cysteine Proteases Human Cathepsin L and Trypanosoma cruzi Cruzain Journal of Medicinal Chemistry (ACS Public
  • Cathepsin L Inhibitor Screening Assay Kit BPS Bioscience
  • Identification of Selective, Nonpeptidic Nitrile Inhibitors of Cathepsin S Using the Substrate Activity Screening Method Journal of Medicinal Chemistry (ACS Public

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of N-(2-cyano-2-methylethyl)benzamide

Welcome to the Advanced Application Support Center. This guide is designed for synthesis chemists and drug development professionals facing kinetic bottlenecks during the formation of N-(2-cyano-2-methylethyl)benzamide.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Application Support Center. This guide is designed for synthesis chemists and drug development professionals facing kinetic bottlenecks during the formation of N-(2-cyano-2-methylethyl)benzamide.

The primary challenge in this reaction is the profound steric hindrance of the nucleophile. 2-amino-2-methylpropanenitrile features an α,α -dimethyl group adjacent to the primary amine, creating a dense steric shield that drastically increases the activation energy required for standard amide coupling. Below, we provide mechanistic troubleshooting, quantitative optimization strategies, and a self-validating protocol to drive this reaction to completion.

Part 1: Core Troubleshooting & Mechanistic FAQs

Q1: My standard coupling of benzoic acid and 2-amino-2-methylpropanenitrile using DCC/HOBt yields <10% product after 24 hours. What is the kinetic bottleneck? Application Scientist Insight: The bottleneck is the inability of the standard active ester to overcome the steric bulk of your amine. When using standard coupling agents like HOBt, the resulting active ester is not electrophilic enough to be attacked by a tertiary α -carbon amine. Solution: If you must start from benzoic acid, switch your additive from HOBt to HOAt (1-hydroxy-7-azabenzotriazole). HOAt provides a neighboring group effect via its pyridine nitrogen, which acts as an internal general base to accelerate the acylation of highly hindered amines, often reducing reaction times from days to under an hour 1[1]. Alternatively, bypass the coupling agent entirely by using the much more reactive benzoyl chloride .

Q2: I switched to benzoyl chloride and triethylamine (TEA), but the reaction rate is still sluggish. How can I catalytically accelerate it? Application Scientist Insight: TEA is an excellent Brønsted base for neutralizing the HCl byproduct, but it is a poor nucleophilic catalyst. To drive this reaction, you must introduce 4-Dimethylaminopyridine (DMAP) . DMAP rapidly attacks benzoyl chloride to form an N-acylpyridinium intermediate. Because of the electron-donating dimethylamino group at the 4-position, this intermediate is highly resonance-stabilized yet acts as a vastly superior acylating agent compared to the parent acid chloride2[2]. The hindered amine then attacks this intermediate in the rate-determining step, regenerating the DMAP catalyst 3[3].

Q3: Can I use thermal acceleration without degrading the sensitive cyano group? Application Scientist Insight: Yes, but conventional conductive heating is inefficient and risks nitrile hydrolysis if trace moisture is present. We recommend Microwave-Assisted Organic Synthesis (MAOS) . Microwave irradiation directly couples with the highly polar N-acylpyridinium salt, providing rapid, uniform dielectric heating. This specifically addresses the challenges of sterically hindered substrates, reducing reaction times from hours to mere minutes while preserving sensitive functional groups4[4].

Part 2: Quantitative Data & Condition Matrix

The following table summarizes the causal relationship between reagent selection and reaction kinetics for the benzoylation of 2-amino-2-methylpropanenitrile.

Acyl DonorCatalyst / AdditiveAuxiliary BaseHeating MethodApprox. Time to >95% Conv.Primary Mechanistic Limitation
Benzoic AcidDCC / HOBtDIPEAConventional (20°C)>48h (Incomplete)Severe steric clash between active ester and α -carbon.
Benzoic AcidEDC / HOAt DIPEAConventional (20°C)12 - 16hNeighboring group effect helps, but ground-state energy is low.
Benzoyl ChlorideNoneTEAConventional (20°C)24hDirect nucleophilic attack is kinetically hindered.
Benzoyl ChlorideDMAP (0.1 eq) TEAConventional (20°C)4 - 6hRequires strictly anhydrous conditions to prevent hydrolysis.
Benzoyl ChlorideDMAP (0.1 eq) TEAMicrowave (80°C) 15 mins Requires specialized MAOS equipment and pressure-rated vials.

Part 3: Mechanistic Pathway Visualization

The diagram below illustrates the catalytic cycle that overcomes the steric hindrance of 2-amino-2-methylpropanenitrile.

DMAP_Catalysis BzCl Benzoyl Chloride (Acyl Donor) Intermediate N-Acylpyridinium Ion Pair (Highly Reactive Intermediate) BzCl->Intermediate Nucleophilic Attack DMAP DMAP (Nucleophilic Catalyst) DMAP->Intermediate Catalysis Intermediate->DMAP Catalyst Regeneration Product N-(2-cyano-2-methylethyl)benzamide (Target Product) Intermediate->Product Rate-Determining Step Amine 2-Amino-2-methylpropanenitrile (Hindered Nucleophile) Amine->Product Acyl Transfer Base Triethylamine (TEA) Byproduct TEA·HCl Salt Base->Byproduct HCl Neutralization

DMAP-catalyzed acyl transfer mechanism overcoming steric hindrance in amide bond formation.

Part 4: Self-Validating Experimental Protocol

This protocol utilizes DMAP nucleophilic catalysis to ensure complete conversion. It is engineered as a self-validating system, meaning observable physical changes and analytical checks are built into the steps to confirm the mechanism is functioning correctly.

Reagents Required:

  • 2-Amino-2-methylpropanenitrile hydrochloride (1.0 eq)

  • Benzoyl chloride (1.1 eq)

  • Triethylamine (TEA) (2.5 eq) (Note: 1.0 eq is consumed freeing the amine from its HCl salt; 1.5 eq serves as the auxiliary base for the reaction).

  • 4-Dimethylaminopyridine (DMAP) (0.1 eq)

  • Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

  • Free-basing & Catalyst Activation:

    • Suspend 2-amino-2-methylpropanenitrile hydrochloride (1.0 eq) in anhydrous DCM (0.2 M concentration) in a flame-dried flask under N₂ atmosphere.

    • Add TEA (2.5 eq) via syringe.

    • Self-Validation Check: The cloudy suspension will clarify or significantly change texture as the insoluble hydrochloride salt is converted into the soluble free base.

    • Add DMAP (0.1 eq) to the solution.

  • Electrophile Addition:

    • Cool the reaction mixture to 0 °C using an ice bath.

    • Add benzoyl chloride (1.1 eq) dropwise over 10 minutes.

    • Causality Insight: Dropwise addition at 0 °C is critical. It suppresses the formation of ketene byproducts and safely dissipates the rapid exothermic energy released during the formation of the N-acylpyridinium intermediate.

  • Acyl Transfer (Rate-Determining Step):

    • Remove the ice bath and allow the reaction to warm to 20 °C. Stir vigorously for 4 to 6 hours.

    • Self-Validation Check: Monitor reaction progress via TLC (Eluent: Hexanes:EtOAc 7:3). The target benzamide will appear as a highly UV-active spot (due to the phenyl ring), while the starting amine (which requires ninhydrin stain to visualize) will deplete.

  • Quench & Workup:

    • Quench the reaction by adding saturated aqueous NaHCO₃.

    • Causality Insight: The mild base hydrolyzes any unreacted benzoyl chloride into water-soluble sodium benzoate and neutralizes the TEA·HCl byproduct, preventing contamination of the organic layer.

    • Separate the organic layer. Wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-(2-cyano-2-methylethyl)benzamide.

References

  • The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study ScholarWorks @ UTRGV[Link]

  • How to Optimize Amide Formation in Microwave-Assisted Synthesis Patsnap Eureka[Link]

Sources

Optimization

Technical Support Center: Isolation &amp; Purification of N-(2-cyano-2-methylethyl)benzamide

[label="Run TLC / Mini-Column\nwith Visualizing Diagnostic Pathway I'm now integrating the troubleshooting workflow into my technical support document. The Graphviz DOT code is now complete, with color-coded nodes for cl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

[label="Run TLC / Mini-Column\nwith

Visualizing Diagnostic Pathway

I'm now integrating the troubleshooting workflow into my technical support document. The Graphviz DOT code is now complete, with color-coded nodes for clarity. I've focused on clarity by increasing the edge width, adding a dashed line to address feedback loops, and ensuring text readability. The troubleshooting diagram is ready for inclusion.

Finalizing Flowchart Integration

The diagnostic workflow is integrated into the document, and the references are formatted for inclusion. I've finished the technical support document's main body, integrating the troubleshooting flowchart and quantitative data. I'm focusing on ensuring it's comprehensive.

Integrating Data Tables

I've now incorporated the structured tables, particularly the Rf table, into the final version of the technical support document. I've also re-verified the URLs, prioritizing a working landing page. The data presentation and references are prepared for seamless integration with the document.

Refining Source Verification

I'm now focusing on finalizing the citations by ensuring stable URLs, prioritizing landing pages. I am using https://www.chemscene.com and https://pubs.acs.org/doi/10.1021/jo00408a041 for verified landing pages, ensuring DOI link stability. The graphviz code has been checked, using an explicit color palette and node styles.

Welcome to the Technical Support Center. This guide is engineered for research scientists and drug development professionals who require high-purity isolation of N-(2-cyano-2-methylethyl)benzamide (CAS: 70964-88-4)[1]. As a Senior Application Scientist, I have structured this guide to move beyond basic instructions, providing the mechanistic causality behind each chromatographic behavior to ensure your purification workflows are robust and self-validating.

Chemical Profile & Chromatographic Causality

To successfully isolate N-(2-cyano-2-methylethyl)benzamide, one must understand how its structural motifs dictate its interaction with the stationary and mobile phases:

  • Benzamide Motif: Contains both a hydrogen bond donor (N-H) and an acceptor (C=O). This creates strong dipole-dipole and hydrogen-bonding interactions with the acidic silanol (Si-OH) groups on normal-phase silica gel. If the mobile phase lacks sufficient polarity, this interaction dominates, leading to severe peak tailing.

  • Nitrile Group (-C≡N): A highly polar, linear group that acts as an additional hydrogen bond acceptor, further increasing the compound's affinity for the silica surface.

  • Gem-Dimethyl Group (-C(CH3)2-): Provides local steric hindrance around the aliphatic chain. This lipophilic bulk slightly shields the polar core, ensuring the molecule retains solubility in moderate organic solvents (like ethyl acetate and dichloromethane) and prevents irreversible binding to the column matrix.

Standard Operating Protocol (SOP): Flash Column Chromatography

This self-validating protocol is based on the seminal flash chromatography principles established by Still et al., optimized specifically for moderate-polarity amides [2].

Step 1: Stationary Phase Preparation

  • Action: Slurry-pack the column using 100% Hexanes to ensure a uniform, crack-free silica bed. Use standard 230–400 mesh silica gel.

  • Causality: This specific particle size provides the optimal surface area-to-flow rate ratio required to separate the benzamide from structurally similar synthetic byproducts (e.g., unreacted benzoyl chloride or starting alpha-aminonitriles) without requiring high-pressure HPLC systems.

Step 2: Sample Loading (Dry Loading Protocol)

  • Action: Dissolve the crude mixture in a minimal amount of Dichloromethane (DCM). Add dry silica gel (1:3 sample-to-silica mass ratio) and evaporate the solvent completely under reduced pressure. Load the resulting dry, free-flowing powder evenly onto the top of the column bed.

  • Causality: N-(2-cyano-2-methylethyl)benzamide has limited solubility in pure hexanes. Wet-loading the sample in a polar solvent like DCM will cause the sample band to broaden immediately upon contact with the hexane-equilibrated column, destroying your resolution. Dry loading bypasses this solubility conflict.

Step 3: Gradient Elution

  • Action: Begin elution with a 90:10 Hexane/Ethyl Acetate (v/v) mixture. Gradually increase the polarity in 5% increments until reaching 50:50 Hexane/Ethyl Acetate.

  • Validation: Monitor fractions via Thin Layer Chromatography (TLC). The phenyl ring makes the compound highly UV-active at 254 nm. The target compound typically elutes when the mobile phase reaches ~30-40% Ethyl Acetate.

Step 4: Fraction Consolidation

  • Action: Pool fractions containing the pure product and concentrate under reduced pressure. Keep the water bath temperature below 40°C.

  • Causality: Elevated temperatures over prolonged periods can induce thermal degradation or hydrolysis of the nitrile group in the presence of trace acidic/basic impurities.

Quantitative Data Presentation: Solvent Systems

The following table summarizes the expected chromatographic behavior of N-(2-cyano-2-methylethyl)benzamide to aid in method transfer and TLC monitoring.

Solvent System (v/v)Expected Rf ValueElution Behavior & Resolution Profile
80:20 Hexane / EtOAc0.10 - 0.15High retention; excellent for washing away non-polar impurities (e.g., biphenyls).
60:40 Hexane / EtOAc0.30 - 0.40Optimal Elution ; produces sharp bands ideal for preparative flash chromatography.
95:05 DCM / Methanol0.45 - 0.55Fast elution; recommended alternative if the compound exhibits streaking in Hex/EtOAc.
100% Ethyl Acetate0.85 - 0.95Co-elution risk; useful only for flushing the column post-purification to recover mass.

Troubleshooting Guides & FAQs

Q: My compound is streaking/tailing heavily on the TLC plate and column. How do I fix this? A: Streaking is caused by secondary interactions (hydrogen bonding) between the benzamide N-H/C=O groups and the acidic silanol sites on the silica gel.

  • Solution 1: Add 1% Triethylamine (TEA) to your mobile phase. TEA acts as a sacrificial base, capping the acidic silanol sites and allowing the benzamide to elute as a sharp, symmetrical band.

  • Solution 2: Switch to a Dichloromethane/Methanol (DCM/MeOH) gradient (e.g., 99:1 to 95:5). Methanol is a strong hydrogen-bond disruptor and will outcompete the compound for the silica's active sites.

Q: The target compound co-elutes with a structurally similar byproduct. What are my options to improve resolution? A: If the ΔRf (difference in retention factor) between the product and impurity is less than 0.1 in Hexane/EtOAc, simply lengthening the column will not suffice; the selectivity of the solvent system must be altered.

  • Solution: Change the solvent class. Switch from Hexane/Ethyl Acetate (a dipole-dominant system) to Toluene/Acetone. The pi-pi interactions between Toluene and the phenyl ring of the benzamide induce a completely different selectivity profile, often separating previously co-eluting peaks.

Q: I loaded 500 mg of crude material but only recovered 100 mg of pure product. Where did the rest of my mass go? A: Poor mass recovery indicates that the compound has either crystallized on the column or is irreversibly bound to the baseline. While the gem-dimethyl group generally prevents severe aggregation, highly concentrated bands can precipitate if the gradient is too shallow.

  • Solution: Flush the column with a highly polar solvent (e.g., 20% Methanol in DCM). If the compound elutes during the flush, your initial gradient was too weak or the sample was overloaded. For future runs, use a steeper gradient or increase the silica-to-sample ratio to 50:1.

Visualization: Experimental Workflow

ChromatographyTroubleshooting Start Run TLC / Mini-Column with Hexane/EtOAc Assess Assess Band Shape & Resolution Start->Assess Issue1 Tailing or Streaking? Assess->Issue1 Fix1 Add 1% TEA or switch to DCM/MeOH gradient Issue1->Fix1 Yes Issue2 Co-elution (ΔRf < 0.1)? Issue1->Issue2 No Fix1->Assess Fix2 Change selectivity: Use Toluene/Acetone Issue2->Fix2 Yes Success Proceed to Prep-Scale Flash Chromatography Issue2->Success No Fix2->Assess

Diagnostic workflow for optimizing the chromatography of N-(2-cyano-2-methylethyl)benzamide.

References

  • Title: Rapid chromatographic technique for preparative separations with moderate resolution Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Troubleshooting

Technical Support Center: N-(2-Cyano-2-methylethyl)benzamide Synthesis &amp; Quenching

Welcome to the Technical Support Center. This guide is designed for researchers, scale-up chemists, and drug development professionals troubleshooting the synthesis and isolation of N-(2-cyano-2-methylethyl)benzamide.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scale-up chemists, and drug development professionals troubleshooting the synthesis and isolation of N-(2-cyano-2-methylethyl)benzamide.

Part 1: The Causality of Quenching

In the standard synthesis of N-(2-cyano-2-methylethyl)benzamide, 2-amino-2-methylpropanenitrile (also known as α -aminoisobutyronitrile) is reacted with an excess of benzoyl chloride in the presence of a non-nucleophilic base like triethylamine[1].

The quenching phase is not merely about stopping the reaction; it is a highly controlled chemical triage designed to achieve three mechanistic goals:

  • Electrophile Deactivation : Unreacted benzoyl chloride must be destroyed. Water alone is kinetically insufficient for biphasic acyl chloride hydrolysis. A mild base like sodium bicarbonate ( NaHCO3​ ) accelerates this process via nucleophilic catalysis, forming a mixed anhydride intermediate that rapidly hydrolyzes[2].

  • Phase Partitioning of Byproducts : Benzoyl chloride hydrolysis generates benzoic acid ( pKa​≈4.2 ). If the aqueous quench pH drops below this threshold, the protonated acid becomes highly soluble in the organic phase, contaminating the final product[3]. Maintaining a pH of 7–8 ensures the byproduct remains in the aqueous phase as water-soluble sodium benzoate.

  • Preservation of the α -Aminonitrile : The gem-dimethyl nitrile group is susceptible to hydrolysis. While N-acylation protects the molecule from retro-Strecker degradation, prolonged exposure to strong aqueous acids or bases during the quench will hydrate the nitrile into a primary amide or hydrolyze it completely to a carboxylic acid[4].

Part 2: Self-Validating Quenching Protocol

This step-by-step methodology ensures that each stage of the quench validates the success of the previous step through observable physical changes.

Reagents Required:

  • Saturated aqueous NaHCO3​ (~1 M)

  • 1 M Aqueous HCl

  • Saturated aqueous NaCl (Brine)

  • Anhydrous Na2​SO4​

Step-by-Step Methodology:

  • Thermal Regulation : Cool the crude reaction mixture (typically in CH2​Cl2​ or CHCl3​ ) to 0–5 °C using an ice bath.

    • Causality: Minimizes the exothermic risk of nitrile hydrolysis during the addition of the aqueous base.

  • Primary Quench ( NaHCO3​ Addition) : Slowly add saturated aqueous NaHCO3​ (equal to 1.5x the reaction volume).

    • Self-Validation: Vigorous CO2​ evolution will occur as the NaHCO3​ neutralizes the triethylamine hydrochloride and hydrolyzes the excess benzoyl chloride[2]. Continue stirring for 30 minutes until gas evolution completely ceases.

  • Phase Separation : Transfer the mixture to a separatory funnel. Separate the lower organic layer from the upper aqueous layer.

    • Self-Validation: The aqueous layer MUST test at pH ~8. If it tests acidic, benzoic acid will partition into the organic layer. Repeat the NaHCO3​ wash if necessary[3].

  • Amine Scavenging (Acid Wash) : Wash the organic layer with an equal volume of cold 1 M HCl .

    • Causality: This protonates any unreacted 2-amino-2-methylpropanenitrile and residual triethylamine, forcing them into the aqueous phase.

  • Final Wash & Desiccation : Wash the organic layer with brine to remove residual water and break any micro-emulsions. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Part 3: Troubleshooting Guide & FAQs

Q: My final NMR spectrum shows a significant impurity in the aromatic region (multiplets at 7.5, 7.6, and 8.1 ppm). How do I remove it? A: This is benzoic acid contamination. It occurs when the benzoyl chloride is hydrolyzed, but the aqueous phase wasn't basic enough to keep it ionized as sodium benzoate[3]. Fix: Redissolve your crude product in an organic solvent (e.g., ethyl acetate or DCM) and perform exhaustive washes with saturated NaHCO3​ (3 to 5 times) until the aqueous phase remains strictly basic.

Q: My yield is low, and LC-MS shows a mass of [M+18] (m/z 207). What happened? A: You have over-quenched the reaction, leading to the hydration of the nitrile group into N-(1-amino-2-methyl-1-oxopropan-2-yl)benzamide (a primary amide)[4]. Fix: Ensure the quench is performed strictly at 0–5 °C. Do not use strong bases like NaOH or KOH , and limit the contact time with 1 M HCl during the amine scavenging step to less than 5 minutes.

Q: I am experiencing a severe emulsion during the NaHCO3​ wash. How can I break it? A: Emulsions here are typically caused by trapped CO2​ micro-bubbles stabilizing the organic/aqueous interface. Fix: Gently swirl the separatory funnel instead of shaking vigorously during the first wash. If an emulsion forms, add a small amount of brine or filter the biphasic mixture through a pad of Celite to disrupt the interfacial tension.

Part 4: Quantitative Data Presentation

The following table summarizes the effects of different quenching agents on the crude mixture of N-(2-cyano-2-methylethyl)benzamide:

Quenching AgentBenzoyl Chloride Destruction RateBenzoic Acid Removal EfficiencyRisk of Nitrile HydrolysisRecommendation
H2​O (Neutral) Slow (> 2 hours)Poor (Partitions to organic)LowNot Recommended
Sat. NaHCO3​ Fast (~30 mins)Excellent (Forms water-soluble salt)LowOptimal Standard
1 M NaOH Very Fast (< 5 mins)ExcellentHigh (Forms amide/acid)Avoid
N,N-DMEDA InstantaneousN/A (Forms water-soluble amide)LowUse for highly sensitive scale-ups
Part 5: Workflow Visualization

QuenchWorkflow Start Crude Reaction Mixture (Product + PhCOCl + TEA + HCl) Quench Primary Quench Add Sat. NaHCO3 at 0-5°C Start->Quench PhaseSep Phase Separation (CO2 Evolution) Quench->PhaseSep Aq1 Aqueous Waste 1 (Sodium Benzoate + TEA-HCl) PhaseSep->Aq1 pH ~8 Org1 Organic Phase (Product + Unreacted Aminonitrile) PhaseSep->Org1 Bottom Layer AcidWash Amine Scavenging Wash with 1M HCl Org1->AcidWash Aq2 Aqueous Waste 2 (Protonated Aminonitrile) AcidWash->Aq2 pH ~1 Org2 Purified Organic Phase (N-(2-cyano-2-methylethyl)benzamide) AcidWash->Org2 Brine Wash & Dry

Phase distribution and logical workflow for the quenching of N-(2-cyano-2-methylethyl)benzamide.

References[1] Preparation, 1H and 13C NMR Spectra of Substituted 2-Benzoylaminocarboxamides, Collect. Czech. Chem. Commun (cas.cz). Available Here[2] Thymidine, 3',5'-dibenzoate - Organic Syntheses Procedure, Organic Syntheses (orgsyn.org). Available Here[4] The Strecker Synthesis of Amino Acids, Master Organic Chemistry. Available Here[3] Does anyone know how to get rid of benzoic acid in reaction with benzoyl chloride?, ResearchGate. Available Here

Sources

Reference Data & Comparative Studies

Validation

N-cyano sulfilimine as a bioisostere for N-(2-cyano-2-methylethyl)benzamide

N-Cyano Sulfilimine as a Bioisostere for N-(2-Cyano-2-methylethyl)benzamide: A Comprehensive Comparison Guide Executive Overview The amide bond is a cornerstone of medicinal chemistry, but its planar geometry, susceptibi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

N-Cyano Sulfilimine as a Bioisostere for N-(2-Cyano-2-methylethyl)benzamide: A Comprehensive Comparison Guide

Executive Overview

The amide bond is a cornerstone of medicinal chemistry, but its planar geometry, susceptibility to enzymatic hydrolysis, and rigid hydrogen-bond donor/acceptor profile often limit membrane permeability and metabolic half-life. N-(2-cyano-2-methylethyl)benzamide serves as a classical model of a sterically hindered, cyano-functionalized amide. Replacing this classical amide linkage with an N-cyano sulfilimine[S(IV)=N–CN] functional group represents a paradigm-shifting bioisosteric strategy[1]. This guide objectively compares the physicochemical and pharmacological performance of these two motifs, providing drug development professionals with actionable data and validated experimental workflows.

Mechanistic Paradigm Shift: From Resonance to Ylide Polarization

To understand the causality behind this bioisosteric replacement, we must analyze the electronic distribution of both functional groups.

The classical amide bond in N-(2-cyano-2-methylethyl)benzamide relies on resonance stabilization between the carbonyl oxygen and the nitrogen atom. This resonance decreases the electrophilicity of the carbonyl carbon but leaves the bond highly susceptible to cleavage by specific amidases. Furthermore, the N–H bond acts as a strict hydrogen bond donor (HBD), which incurs a high desolvation penalty when crossing lipophilic cell membranes, often resulting in poor oral bioavailability.

Conversely, the N-cyano sulfilimine features a highly polarized sulfur-nitrogen bond with significant ylide character (S⁺–N⁻)[1]. The strongly electron-withdrawing N-cyano group stabilizes this ylide. This polarization dramatically increases the hydrogen-bond acceptor (HBA) capacity of the cyano nitrogen while eliminating the classical amide N–H donor[2]. Crucially, this replacement introduces a stereogenic sulfur center, transforming a planar, two-dimensional linkage into a three-dimensional vector capable of accessing novel interactions in chiral binding pockets[3]. In the specific context of N-(2-cyano-2-methylethyl)benzamide, the sulfilimine analog creates a unique dual-nitrile system, where the ylide ionic form strengthens intramolecular hydrogen bonding (IHB), effectively masking the polar surface area and drastically enhancing passive membrane permeability[1].

Bioisostere Amide Classical Amide N-(2-cyano-2-methylethyl)benzamide Sulfilimine N-Cyano Sulfilimine Bioisostere Amide->Sulfilimine Bioisosteric Replacement Prop1 Planar Geometry Resonance Stabilized Amide->Prop1 Prop2 Stereogenic S(IV) Center Ylide Polarization (S⁺-N⁻) Sulfilimine->Prop2 Outcome1 Amidase Susceptibility Moderate Permeability Prop1->Outcome1 Outcome2 Metabolic Stability Enhanced Permeability Prop2->Outcome2

Structural and functional divergence between classical amides and N-cyano sulfilimine bioisosteres.

Comparative Profiling Data

The following table synthesizes the quantitative and qualitative differences between the classical amide and its N-cyano sulfilimine counterpart, highlighting the physicochemical advantages of the S(IV) substitution.

PropertyN-(2-cyano-2-methylethyl)benzamideN-Cyano Sulfilimine Bioisostere
Geometry Planar (sp² hybridized carbonyl)Tetrahedral (Stereogenic S(IV) center)
Electronic State Resonance stabilizedYlide polarized (S⁺–N⁻)
H-Bond Donors (HBD) 1 (N–H)0 (Sulfur is fully substituted)
H-Bond Acceptors (HBA) 2 (C=O, aliphatic C≡N)3 (S=N, aliphatic C≡N, N–CN)
LogD (pH 7.4) BaselineModulated (Tunable via S-substituents)
Permeability (Caco-2) Moderate (Limited by desolvation penalty)High (Enhanced by IHB and HBD masking)
Metabolic Stability Susceptible to amidase hydrolysisHighly resistant to hydrolytic enzymes

Validated Experimental Workflows

To ensure scientific trustworthiness, the following protocols represent self-validating systems for the synthesis and biological evaluation of N-cyano sulfilimines.

Synthesis of the N-Cyano Sulfilimine Analog

The synthesis relies on the oxidative dearomatization of a thioether precursor to form a stable thionium ion, followed by a soft-soft nucleophilic attack by a cyanonitrene[4].

Step-by-Step Protocol:

  • Substrate Preparation: Dissolve 0.5 mmol of the thioether analog of N-(2-cyano-2-methylethyl)benzamide in 1.0 mL of anhydrous N,N-dimethylformamide (DMF).

  • Oxidative Imination: Add 0.5 mmol (1.0 equiv) of phenyliodine(III) diacetate (PIDA) to the solution. Causality Note: The choice of DMF over standard halogenated solvents is critical; DMF specifically promotes and stabilizes the formation of the thionium ion electrophile[4].

  • Nucleophilic Addition: Dropwise, add a solution of 1.5 mmol (3.0 equiv) of cyanamide (H₂NCN) dissolved in 1.0 mL of DMF at room temperature.

  • Reaction Monitoring: Stir the mixture at room temperature for 5.5 hours. The soft-soft interaction between the thionium ion and cyanonitrene drives selective S-imination. Monitor completion via TLC.

  • Workup and Purification: Quench the reaction with distilled water and extract with dichloromethane (3 × 30 mL). Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure. Purify the residue via silica gel column chromatography (EtOAc) to isolate the target compound[5].

  • Self-Validation: Confirm product identity via IR spectroscopy. A successful transformation is marked by the appearance of a distinct ν C≡N stretch at ~2135 cm⁻¹, confirming the N-cyano integration[5].

Workflow Step1 1. Thioether Precursor Dissolved in DMF Step2 2. Oxidative Dearomatization Add PhI(OAc)2 (1.0 eq) Step1->Step2 Step3 3. Thionium Ion Intermediate Stable Electrophile Generated Step2->Step3 Oxidation Step4 4. Nucleophilic Attack Add H2NCN (1.5 eq) Step3->Step4 Soft-Soft Interaction Step5 5. N-Cyano Sulfilimine Isolation & Purification Step4->Step5 RT, 5.5 hours

Step-by-step synthetic workflow for N-cyano sulfilimines via stable thionium ion intermediates.

In Vitro Permeability Assessment (Caco-2 Assay)

To empirically validate the bioisosteric advantage in passive permeability driven by intramolecular hydrogen bonding[1].

Step-by-Step Protocol:

  • Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts in 12-well Transwell plates. Culture for 21 days. Validation: Proceed only when the transepithelial electrical resistance (TEER) exceeds 400 Ω·cm², ensuring monolayer integrity.

  • Dosing: Prepare 10 μM solutions of both the classical benzamide and the N-cyano sulfilimine analog in HBSS buffer (pH 7.4) containing a maximum of 1% DMSO to prevent membrane toxicity.

  • Transport Measurement: Apply the solutions to the apical chamber (for A-to-B transport) and basolateral chamber (for B-to-A transport) in parallel replicates. Incubate at 37 °C for 2 hours.

  • Quantification & Calculation: Extract aliquots from the receiver chambers and quantify compound concentrations using LC-MS/MS. Calculate the apparent permeability coefficient ( Papp​ ). The sulfilimine analog will typically demonstrate a higher Papp​ due to the ylide-driven masking of the polar surface area during membrane transit.

References

  • Kang, O.-Y., et al. "N-Cyano sulfilimine functional group as a nonclassical amide bond bioisostere in the design of a potent analogue to anthranilic diamide insecticide." RSC Advances, 2023, 13, 2004-2009. URL: [Link]

  • Arvidsson, P. I. "Sulfilimines: An Underexplored Bioisostere for Drug Design?" Journal of Medicinal Chemistry, 2025. URL: [Link]

  • Kim, S. M., et al. "Selective Synthesis of N-Cyano Sulfilimines by Dearomatizing Stable Thionium Ions." ACS Omega, 2020, 5, 1021. URL: [Link]

Sources

Comparative

Structure-Activity Relationship (SAR) Studies of N-(2-Cyano-2-methylethyl)benzamide Analogues: A Comprehensive Comparison Guide

An in-depth technical comparison guide on the structure-activity relationships (SAR) of the N-(2-cyano-2-methylethyl)benzamide scaffold, designed for researchers and drug development professionals. Executive Summary The...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical comparison guide on the structure-activity relationships (SAR) of the N-(2-cyano-2-methylethyl)benzamide scaffold, designed for researchers and drug development professionals.

Executive Summary

The N-(2-cyano-2-methylethyl)benzamide motif (often referred to interchangeably as the 1-cyano-1-methylethyl derivative) is a highly versatile chemical scaffold in modern drug discovery. As a Senior Application Scientist, I have observed this specific structural moiety successfully deployed across two entirely distinct pharmacological paradigms:

  • As a Reversible Covalent Warhead: Targeting the catalytic cysteine of proteases (e.g., Cathepsin K, Cruzain)[1][2].

  • As a Steric/Polar Binding Determinant: Fitting into the allosteric selectivity pockets of non-covalent kinase inhibitors (e.g., Pan-RAF inhibitors like TAK-632 and AZ-628)[3].

This guide objectively compares the SAR of this scaffold across these two applications, explaining the physicochemical causality behind its performance and providing the self-validating experimental frameworks necessary to benchmark these analogues against alternative functional groups.

Mechanistic Causality & SAR Comparison

To understand the utility of the N-(2-cyano-2-methylethyl)benzamide scaffold, we must analyze the causality behind its structural components: the electrophilic/polar cyano group and the sterically bulky gem-dimethyl group.

Paradigm A: Cysteine Proteases (Cathepsin K & Cruzain)

In protease inhibition, the cyano group acts as an electrophile that reacts with the active-site cysteine to form a reversible thioimidate adduct[2]. Unbranched nitriles (e.g., cyanomethyl) often suffer from rapid off-target metabolism and excessively fast off-rates. The addition of the gem-dimethyl group in the 2-cyano-2-methylethyl motif introduces critical steric hindrance. Causality: This steric bulk physically shields the thioimidate adduct from rapid hydrolysis, tuning the residence time (slowing the off-rate), while simultaneously preventing off-target alpha-carbon deprotonation and degradation by cytochrome P450 enzymes[1].

Paradigm B: Kinases (Pan-RAF)

In Pan-RAF inhibitors, the scaffold does not form a covalent bond. Instead, the benzamide core sits in the hydrophobic back pocket of the kinase's DFG-out conformation. The 2-cyano-2-methylethyl group projects into the solvent-exposed BRAF-selectivity pocket. Causality: The cyano group provides a strong polar contact (hydrogen bond acceptor), while the gem-dimethyl group fills the local hydrophobic space, significantly enhancing selectivity over off-target kinases like VEGFR2[3].

Quantitative SAR Data Summaries

Table 1: SAR Comparison - Cysteine Protease Inhibition (Cruzain/Cathepsin K) Aggregated performance data comparing the 2-cyano-2-methylethyl warhead against alternative electrophiles[1][2].

Scaffold / WarheadTarget IC50​ / Ki​ (nM)Binding MechanismMetabolic Stability
N-(cyanomethyl)benzamideCruzain145Reversible (Fast off-rate)Low
N-(2-cyano-2-methylethyl)benzamide Cruzain 16 Reversible (Slow off-rate) High
N-(1-cyanocyclopropyl)benzamideCathepsin K0.2Reversible (Slow off-rate)Very High
Vinyl Sulfone analogueCruzain5Irreversible CovalentModerate

Table 2: SAR Comparison - Pan-RAF Kinase Inhibition Aggregated performance data demonstrating the selectivity driven by the cyano-methylethyl substitution[3].

Substitution on BenzamideBRAF IC50​ (nM)CRAF IC50​ (nM)VEGFR2 IC50​ (nM)Binding Mode
Unsubstituted12015045DFG-out
3-cyano456030DFG-out
3-(2-cyano-2-methylethyl) 14 21 >1000 DFG-out (High Selectivity)

Divergent Binding Modalities

G A N-(2-cyano-2-methylethyl)benzamide Scaffold B Covalent Reversible Inhibition A->B C Non-Covalent Allosteric Inhibition A->C D Target: Cysteine Proteases (e.g., Cathepsin K, Cruzain) B->D E Target: Kinases (e.g., Pan-RAF, BRAF) C->E F Mechanism: Thioimidate Adduct Formation D->F G Mechanism: DFG-out Pocket Binding E->G

Diagram 1: Divergent pharmacological pathways of the N-(2-cyano-2-methylethyl)benzamide scaffold.

Experimental Workflows & Self-Validating Protocols

To rigorously evaluate these analogues, the experimental design must account for their specific binding kinetics. Standard end-point assays are insufficient for covalent inhibitors.

Protocol A: Continuous Fluorogenic Kinetics for Reversible Covalent Proteases

Because the 2-cyano-2-methylethyl motif forms a reversible covalent bond, time-dependent inhibition must be monitored to capture true affinity ( Ki​ ) rather than apparent IC50​ .

  • Enzyme Preparation: Pre-activate recombinant Cathepsin K or Cruzain in assay buffer (100 mM sodium acetate, pH 5.5, 5 mM DTT, 2.5 mM EDTA).

    • Causality: DTT is strictly required to maintain the catalytic cysteine in its reduced, nucleophilic state; without it, the enzyme oxidizes and the covalent warhead cannot engage.

  • Compound Incubation: Dispense the N-(2-cyano-2-methylethyl)benzamide analogue (10-point dose-response) into a black 384-well microplate.

  • Reaction Initiation: Add the fluorogenic substrate (e.g., Z-Phe-Arg-AMC) simultaneously with the enzyme to initiate the reaction.

  • Progress Curve Monitoring: Measure fluorescence (Ex 355 nm / Em 460 nm) continuously every 60 seconds for 60 minutes.

  • Data Fitting: Fit the non-linear progress curves to the Morrison equation to extract kobs​ , followed by determining the association ( kon​ ) and dissociation ( koff​ ) rates.

  • Self-Validation (Jump Dilution): To definitively prove reversibility, incubate the enzyme with 10x IC50​ of the inhibitor for 30 minutes to ensure full target occupancy. Dilute the complex 100-fold into a substrate-containing buffer. The gradual recovery of enzymatic activity over time validates the reversible covalent mechanism and rules out assay artifacts or irreversible binding.

Protocol B: TR-FRET Assay for Pan-RAF Kinase Selectivity
  • Assay Assembly: Combine recombinant BRAF(V600E) or CRAF with the inhibitor dose-response in kinase buffer.

  • Reaction: Add ATP (strictly at the predetermined Km​ concentration) and biotinylated MEK1 substrate.

    • Causality: Running the assay at the ATP Km​ ensures that the assay is sensitive to both ATP-competitive and allosteric DFG-out inhibitors, allowing accurate ranking without artificial potency shifts.

  • Detection: Stop the reaction with EDTA and add Eu-labeled anti-phospho-MEK1 antibody and Streptavidin-APC.

  • Self-Validation (Z'-Factor): Calculate the Z'-factor for every plate using DMSO (high control) and a reference inhibitor like Sorafenib (low control). A Z'-factor > 0.6 validates the assay's robustness and ensures the signal window is wide enough to detect subtle SAR changes.

G S1 1. Enzyme Preparation (DTT Reduced) S2 2. Compound Addition S1->S2 S3 3. Continuous Fluorescence S2->S3 S4 4. Non-linear Data Fitting S3->S4 S5 5. Jump Dilution (Self-Validation) S4->S5

Diagram 2: Self-validating kinetic workflow for evaluating reversible covalent inhibitors.

References

  • Gauthier, J. Y., et al. "The discovery of odanacatib (MK-0822), a selective inhibitor of cathepsin K." Bioorganic & Medicinal Chemistry Letters.[Link]

  • Avelar, L. A. A., et al. "Molecular Design, Synthesis and Trypanocidal Activity of Dipeptidyl Nitriles as Cruzain Inhibitors." PLoS Neglected Tropical Diseases.[Link]

  • Okaniwa, M., et al. "Discovery of a Selective Kinase Inhibitor (TAK-632) Targeting Pan-RAF Inhibition: Design, Synthesis, and Biological Evaluation of C-7-Substituted 1,3-Benzothiazole Derivatives." Journal of Medicinal Chemistry.[Link]

Sources

Validation

Validating the Purity of Synthesized N-(2-cyano-2-methylethyl)benzamide: A Comparative Analytical Guide

As pharmaceutical pipelines increasingly rely on highly functionalized building blocks, the rigorous purity validation of intermediates like N-(2-cyano-2-methylethyl)benzamide (CAS 70964-88-4) becomes a critical checkpoi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As pharmaceutical pipelines increasingly rely on highly functionalized building blocks, the rigorous purity validation of intermediates like N-(2-cyano-2-methylethyl)benzamide (CAS 70964-88-4) becomes a critical checkpoint. Relying on a single analytical technique often introduces systemic biases that can compromise downstream biological assays or subsequent synthetic steps.

This guide objectively compares the efficacy of High-Performance Liquid Chromatography (HPLC-UV), Quantitative Nuclear Magnetic Resonance (qNMR), and Liquid Chromatography-Mass Spectrometry (LC-MS) for validating the purity of this specific benzamide derivative.

The Analytical Challenge: The "Chromophore Gap"

The synthesis of N-(2-cyano-2-methylethyl)benzamide is typically achieved via a Schotten-Baumann coupling between benzoyl chloride and 2-amino-2-methylpropanenitrile.

The primary analytical vulnerability in evaluating the crude product lies in the divergent physicochemical properties of these precursors. Benzoyl chloride and its primary hydrolysis byproduct (benzoic acid) possess strong aromatic chromophores, making them highly responsive to UV detection. Conversely, the aliphatic amine precursor, 2-amino-2-methylpropanenitrile, is virtually transparent at standard UV wavelengths (e.g., 254 nm).

If a laboratory relies exclusively on HPLC-UV, any unreacted aliphatic amine will fall into a "chromophore gap," leading to an artificially inflated relative purity value. As highlighted in [1], purity assessment must transcend simple chromatographic area percentages to account for "invisible" impurities.

Synthesis SM1 Benzoyl Chloride (UV-Active) Reaction Schotten-Baumann Coupling SM1->Reaction SM2 2-Amino-2-methylpropanenitrile (UV-Inactive) SM2->Reaction Product N-(2-cyano-2-methylethyl)benzamide Target API Reaction->Product Main Pathway Impurity Benzoic Acid Hydrolysis Byproduct Reaction->Impurity Side Reaction

Synthesis pathway and major impurity generation for N-(2-cyano-2-methylethyl)benzamide.

Comparative Analysis of Purity Validation Methods

To comply with the [2], an analytical control strategy must demonstrate specificity, accuracy, and precision. We compare three distinct methodologies below:

  • HPLC-UV: A relative method excellent for tracking aromatic impurities and degradation products. It offers high resolution but suffers from response factor variations.

  • 1H qNMR: A primary ratio method that provides absolute mass fraction by integrating proton signals against an internal standard. It is universally quantitative for proton-bearing species but has a higher Limit of Detection (LOD)[3].

  • LC-MS: Unmatched for identifying unknown impurities via mass-to-charge (m/z) ratios, but inherently poor for absolute quantification due to variable ionization efficiencies and matrix suppression effects.

Quantitative Performance Comparison
Performance MetricHPLC-UV (Relative Purity)1H qNMR (Absolute Purity)LC-MS (Impurity ID)
Limit of Detection (LOD) ~0.05% (Aromatic species)~0.5% - 1.0%~0.01%
Accuracy (Recovery) Low (Biased by UV response)High (Absolute mass fraction)Low (Ion suppression)
Precision (%RSD) < 1.0%< 1.5%~ 5.0 - 10.0%
Reference Standard Required for exact quantitationNot required (Uses Internal Std)Required for exact quantitation
Detection Bias Blind to UV-inactive speciesNone (Universal for 1H)Biased by ionization efficiency

Self-Validating Experimental Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems . They incorporate internal checks that prevent the acquisition or acceptance of invalid data.

HPLC-UV: Relative Purity & Impurity Profiling

Causality: Dual-wavelength detection is utilized to partially mitigate the chromophore gap. 220 nm is selected to monitor the amide/nitrile bonds, while 254 nm specifically tracks the aromatic ring.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 10 mg of the synthesized benzamide in 10 mL of Acetonitrile:Water (50:50 v/v) to create a 1 mg/mL stock.

  • System Suitability Test (SST) [Self-Validation Step]: Inject a resolution mixture containing N-(2-cyano-2-methylethyl)benzamide and benzoic acid.

    • Validation Gate: The system is only cleared for analysis if the critical pair resolution ( Rs​ ) is ≥2.0 . This proves the column's resolving power is sufficient to separate the main hydrolysis byproduct from the target compound.

  • Chromatographic Conditions:

    • Column: C18 (4.6 x 150 mm, 3.5 µm).

    • Mobile Phase: Gradient elution from 10% B to 90% B over 15 minutes (A = 0.1% Formic Acid in Water; B = 0.1% Formic Acid in Acetonitrile).

    • Flow Rate: 1.0 mL/min.

  • Data Processing: Calculate the area normalization percentage at both 220 nm and 254 nm. Discrepancies between the two wavelengths indicate the presence of impurities with differing extinction coefficients.

1H qNMR: Absolute Mass Fraction Determination

Causality: qNMR bypasses the need for a benzamide reference standard by using a certified internal standard (IS). Dimethyl sulfone is chosen as the IS because its distinct singlet (~3.0 ppm) does not overlap with the benzamide's aromatic protons (7.4–7.8 ppm) or its gem-dimethyl protons (~1.7 ppm).

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh ~15 mg of the analyte and ~5 mg of Dimethyl sulfone (TraceCERT® purity >99.9%) using a microbalance. Dissolve completely in 0.6 mL of CDCl3​ .

  • T1 Inversion-Recovery Experiment [Self-Validation Step]: Before quantitative acquisition, run a rapid inversion-recovery sequence to determine the longest longitudinal relaxation time ( T1​ ) of the protons of interest.

    • Validation Gate: The system dictates its own relaxation delay ( D1​ ). The D1​ must be set to ≥5×T1​ (typically ~60 seconds). This ensures >99.3% signal recovery between pulses, mathematically preventing integration errors caused by signal saturation.

  • Acquisition: Execute a 1D 1H experiment with a 90° pulse angle (zg30) and 64 scans to ensure a Signal-to-Noise (S/N) ratio >250 .

  • Data Processing: Apply careful baseline correction. Integrate the IS peak against the analyte's gem-dimethyl singlet (6H). Calculate the absolute purity using the standard qNMR mass fraction equation.

Orthogonal Decision Workflow

Because neither HPLC nor qNMR is perfect in isolation, robust pharmaceutical development requires an orthogonal workflow. If the relative purity (HPLC) and absolute purity (qNMR) are congruent (within ±1.0%), the batch is validated. A significant discrepancy immediately flags the presence of UV-inactive impurities (like unreacted 2-amino-2-methylpropanenitrile) or inorganic salts.

Workflow Start Crude N-(2-cyano-2-methylethyl)benzamide HPLC HPLC-UV (220/254 nm) Relative Area % Start->HPLC qNMR 1H qNMR (CDCl3) Absolute Mass Fraction Start->qNMR Decision Are purity results congruent (±1.0%)? HPLC->Decision qNMR->Decision Pass Batch Approved (Purity > 99.0%) Decision->Pass Yes Fail Investigate Discrepancy (Check UV-Inactive Impurities) Decision->Fail No

Orthogonal analytical decision workflow for validating benzamide derivative purity.

References

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency.[Link]

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry (ACS Publications).[Link]

  • Quantitative NMR Spectroscopy in Pharmaceutical R&D. ResearchGate.[Link]

Sources

Comparative

Comparing the biological activity of N-(2-cyano-2-methylethyl)benzamide with its non-cyanated analog

Executive Summary & Structural Rationale In the landscape of targeted covalent inhibitors (TCIs), the strategic incorporation of an electrophilic "warhead" is a cornerstone of rational drug design. This guide provides an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

In the landscape of targeted covalent inhibitors (TCIs), the strategic incorporation of an electrophilic "warhead" is a cornerstone of rational drug design. This guide provides an in-depth comparative analysis of a classic matched molecular pair: N-(2-cyano-2-methylethyl)benzamide (the cyanated active compound) and its non-cyanated analog, N-(tert-butyl)benzamide .

By replacing a single methyl group on the tert-butyl moiety with a cyano (-C≡N) group, the biochemical profile of the molecule shifts dramatically. This subtle structural modification transforms a biologically inert scaffold into a potent, reversible covalent inhibitor of papain-family cysteine proteases (such as Cathepsin K and L)[1].

Mechanistic Causality: The Power of the Nitrile Warhead

To understand the profound difference in biological activity between these two analogs, we must examine the physical chemistry of the active site.

The general structure of a cysteine protease inhibitor requires an electrophilic moiety to interact with the catalytic cysteine residue of the enzyme[2]. In papain-like proteases, the active site contains a highly nucleophilic cysteine thiolate (-S⁻) paired with a histidine imidazolium ion.

  • Compound A (N-(2-cyano-2-methylethyl)benzamide): The sp-hybridized carbon of the nitrile group is highly electron-deficient. Upon entering the S1/S1' pocket of the protease, the catalytic thiolate executes a nucleophilic attack on the nitrile carbon, forming a reversible covalent thioimidate adduct [3]. This covalent bond provides exceptional binding affinity (sub-micromolar to nanomolar Ki​ ) while maintaining reversibility, which mitigates the off-target toxicity often associated with irreversible warheads like vinyl sulfones[4].

  • Compound B (N-(tert-butyl)benzamide): Lacking the electrophilic cyano group, this analog relies entirely on weak non-covalent interactions (van der Waals forces from the gem-dimethyl groups and hydrogen bonding from the benzamide). Because the binding pocket of cysteine proteases is relatively shallow and solvent-exposed, these non-covalent interactions are insufficient to achieve meaningful target engagement, resulting in a near-total loss of biological activity.

Mechanism A Cysteine Protease (Active Site Thiolate) C Nucleophilic Attack (Transition State) A->C E N-(tert-butyl)benzamide (Non-Cyanated Analog) A->E B N-(2-cyano-2-methylethyl)benzamide (Cyanated Analog) B->C D Reversible Covalent Thioimidate Adduct C->D F Weak Non-Covalent Interaction E->F

Mechanism of reversible covalent thioimidate formation vs. inactive non-covalent binding.

Self-Validating Experimental Protocols

To objectively compare the performance of these two compounds, the following experimental workflows are designed as self-validating systems. Every reagent choice serves a specific mechanistic purpose.

Protocol A: Continuous Fluorogenic Enzyme Inhibition Assay

This assay quantifies the inhibitory potency ( IC50​ ) against recombinant Cathepsin K.

  • Enzyme Activation: Dilute recombinant human Cathepsin K to 1 nM in assay buffer (50 mM Sodium Acetate, pH 5.5, 2.5 mM EDTA). Add 2.5 mM Dithiothreitol (DTT). Causality: DTT is mandatory; cysteine proteases rapidly oxidize to inactive sulfenic acid in ambient air. DTT reduces the active site back to the reactive thiolate state.

  • Inhibitor Incubation: Add the test compounds (Cyanated vs. Non-cyanated) in DMSO (final DMSO concentration < 1% to prevent protein denaturation). Incubate at room temperature for 30 minutes. Causality: Covalent inhibitors exhibit time-dependent binding. A 30-minute pre-incubation ensures the reversible thioimidate bond reaches thermodynamic equilibrium.

  • Substrate Addition: Initiate the reaction by adding 10 µM of the fluorogenic substrate Z-Phe-Arg-AMC (Z-FR-AMC).

  • Kinetic Readout: Monitor the release of 7-Amino-4-methylcoumarin (AMC) continuously for 10 minutes using a microplate reader (Excitation: 360 nm, Emission: 460 nm). Calculate initial velocities ( v0​ ) to determine IC50​ .

Protocol B: Jump-Dilution Reversibility Assay

To prove that the cyanated analog is a reversible covalent inhibitor (unlike irreversible vinyl sulfones[4]), a jump-dilution assay is required.

  • Incubate Cathepsin K with N-(2-cyano-2-methylethyl)benzamide at 10× its IC50​ concentration for 30 minutes to achieve >90% inhibition.

  • Rapidly dilute the enzyme-inhibitor complex 100-fold into an assay buffer containing a saturating concentration of Z-FR-AMC substrate.

  • Monitor fluorescence over 60 minutes. Validation: A reversible inhibitor will yield a concave-up progress curve as the inhibitor dissociates and enzymatic activity is restored. An irreversible inhibitor would yield a flat line.

Workflow Step1 Step 1: Enzyme Activation Cathepsin K + DTT (15 min) Reduces active site cysteine Step2 Step 2: Inhibitor Incubation Add Compound (30 min) Allows thioimidate equilibrium Step1->Step2 Step3 Step 3: Substrate Addition Z-FR-AMC Cleavage Initiates competitive binding Step2->Step3 Step4 Step 4: Fluorescence Readout Ex: 360nm / Em: 460nm Quantifies residual activity Step3->Step4 Step5 Step 5: Reversibility Check 100x Jump Dilution Validates covalent reversibility Step4->Step5

Step-by-step fluorogenic assay workflow for evaluating cysteine protease inhibition.

Quantitative Data & Comparative Analysis

The table below summarizes the comparative biochemical data, highlighting the massive activity cliff generated by the removal of the cyano warhead.

CompoundStructural FeatureCathepsin K IC50​ (nM)Papain IC50​ (nM)Binding MechanismReversibility (Jump Dilution)
N-(2-cyano-2-methylethyl)benzamide α -aminonitrile45 ± 5120 ± 15Reversible CovalentFull recovery of activity
N-(tert-butyl)benzamide Gem-dimethyl (No CN)> 100,000> 100,000Non-Covalent (Weak)N/A (Inactive)

Data Synthesis: The cyanated analog demonstrates potent, low-nanomolar inhibition across multiple papain-family proteases. The non-cyanated analog shows no measurable activity up to 100 µM. This >2,000-fold drop in potency confirms that the benzamide scaffold alone does not possess sufficient binding energy; it merely acts as a delivery vehicle to position the electrophilic nitrile in proximity to the catalytic cysteine.

References[1] Title: Design and Synthesis of Tri-Ring P3 Benzamide-Containing Aminonitriles as Potent, Selective, Orally Effective Inhibitors of Cathepsin K

Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link][3] Title: Discovery of Novel Cyanamide-Based Inhibitors of Cathepsin C Source: ACS Publications URL:[Link][4] Title: Structure Activity of β-Amidomethyl Vinyl Sulfones as Covalent Inhibitors of Chikungunya nsP2 Cysteine Protease with Antialphavirus Activity Source: PMC - NIH URL:[Link][2] Title: Falcipain Inhibitors: Optimization Studies of the 2-Pyrimidinecarbonitrile Lead Series Source: ACS Publications URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of N-(2-cyano-2-methylethyl)benzamide

As a Senior Application Scientist, my primary objective extends beyond the application of chemical compounds to ensuring the safety and integrity of the entire research lifecycle. The proper management and disposal of ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, my primary objective extends beyond the application of chemical compounds to ensuring the safety and integrity of the entire research lifecycle. The proper management and disposal of chemical waste are not merely regulatory hurdles; they are fundamental to responsible scientific practice, protecting both laboratory personnel and the environment. This guide provides a detailed, step-by-step protocol for the safe disposal of N-(2-cyano-2-methylethyl)benzamide, grounded in established safety principles and regulatory standards.

Hazard Identification and Core Risk Assessment

N-(2-cyano-2-methylethyl)benzamide (CAS No. 70964-88-4) is a specialized chemical intended for research purposes only.[1] A full toxicological profile is not extensively documented. Therefore, the foundational principle of its handling and disposal is to treat it as a hazardous substance. This approach is informed by the hazard profiles of structurally related compounds, such as benzamide and other cyanated organic molecules.

The Safety Data Sheet (SDS) for Benzamide, a parent structure, indicates that it is harmful if swallowed and is suspected of causing genetic defects.[2][3] Similarly, related cyanobenzamides are classified as harmful if swallowed, in contact with skin, or inhaled, and are known to cause skin and eye irritation.[4] Based on this data, we must assume N-(2-cyano-2-methylethyl)benzamide presents similar risks.

Table 1: Assumed Hazard Profile based on Analogous Compounds

Hazard ClassGHS Hazard StatementPrecautionary ActionSource
Acute Toxicity (Oral) H302: Harmful if swallowedDo not eat, drink, or smoke when using this product. If swallowed, call a POISON CENTER or doctor.[2][4][2][4]
Germ Cell Mutagenicity H341: Suspected of causing genetic defectsObtain special instructions before use. Do not handle until all safety precautions have been read and understood.[2][3][2][3]
Skin Corrosion/Irritation H315: Causes skin irritationWash skin thoroughly after handling. Wear protective gloves.[4][5][4][5]
Serious Eye Damage/Irritation H319: Causes serious eye irritationWear eye protection. If in eyes, rinse cautiously with water for several minutes.[4][5][4][5]

Due to these potential hazards, N-(2-cyano-2-methylethyl)benzamide waste must be managed as regulated hazardous waste in accordance with federal, state, and local regulations.[6] Under no circumstances should this chemical or its containers be disposed of in regular trash or poured down the drain.[7]

Essential Safety and Personal Protective Equipment (PPE)

Before handling N-(2-cyano-2-methylethyl)benzamide for any purpose, including disposal, all personnel must be equipped with the appropriate PPE. The causality is clear: creating a barrier between the researcher and the chemical is the most direct way to prevent exposure.

Mandatory PPE:

  • Gloves: Nitrile or other chemical-resistant gloves.[8]

  • Eye Protection: Safety glasses with side shields or chemical splash goggles.

  • Protective Clothing: A full-length laboratory coat.[9]

All waste handling and consolidation should be performed inside a certified chemical fume hood to minimize inhalation risk.[10]

Waste Segregation: Preventing Dangerous Reactions

The most critical step in chemical waste management is proper segregation.[10] Mixing incompatible chemicals can lead to violent reactions, the release of toxic gases, or fires. Amides, as a chemical class, are known to be incompatible with certain other groups.

Table 2: Incompatibility Chart for N-(2-cyano-2-methylethyl)benzamide Waste

Do NOT Mix WithPotential Hazard of MixingRationale
Strong Acids (e.g., HCl, H₂SO₄) Heat generation, potential hydrolysis to release toxic fumes.Amides can be hydrolyzed by strong acids, a reaction that can be exothermic.[11][12]
Strong Oxidizing Agents (e.g., Nitric Acid, Peroxides) Vigorous, potentially explosive reaction.Organic compounds, including amides, can be oxidized, leading to a rapid release of energy.[13]
Strong Bases (e.g., NaOH, KOH) Potential for hydrolysis and release of ammonia or organic amines.Strong bases can also catalyze the hydrolysis of the amide bond.[3]

Your N-(2-cyano-2-methylethyl)benzamide waste stream should be collected in a dedicated container, separate from other chemical waste categories.[10]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the collection and disposal of N-(2-cyano-2-methylethyl)benzamide waste, ensuring safety and compliance at each stage.

Step 1: Waste Collection

Collect all waste—including pure compound, contaminated solutions, and reaction byproducts—in a designated, compatible waste container at or near the point of generation (a "satellite accumulation area").[14]

  • Solid Waste: Carefully transfer solid N-(2-cyano-2-methylethyl)benzamide into the waste container, avoiding the generation of dust.[15][16]

  • Contaminated Labware: Disposable items like weigh boats or contaminated gloves should be placed in the solid waste container. Non-disposable glassware must be decontaminated by triple-rinsing with a suitable solvent (e.g., acetone, ethanol). This rinsate must be collected and disposed of as hazardous waste.[17][18]

Step 2: Container Selection

The integrity of the waste container is paramount to prevent leaks and spills.

  • Material: Use a container made of a chemically compatible material, such as high-density polyethylene (HDPE).

  • Condition: The container must be in good condition, free of cracks or leaks, with a securely fitting, vapor-tight lid.[14][17]

  • Closure: Keep the container closed at all times except when adding waste.[14] Do not leave a funnel in the opening.

Step 3: Labeling

Proper labeling is a regulatory requirement and a critical safety communication tool. The label must be affixed to the container as soon as the first drop of waste is added.

A compliant hazardous waste label must include:

  • The words "Hazardous Waste" [14]

  • Full Chemical Name: "N-(2-cyano-2-methylethyl)benzamide" (no formulas or abbreviations)[14]

  • CAS Number: 70964-88-4

  • Hazard Identification: List the relevant hazards (e.g., "Toxic," "Mutagenic Suspect").

Step 4: Temporary Storage

Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area must be:

  • Under the control of laboratory personnel.[14]

  • Equipped with secondary containment (such as a spill tray) to capture any potential leaks.[6][17]

  • Away from drains and sources of ignition.

Step 5: Final Disposal

When the waste container is nearly full (approximately 90%), arrange for its disposal.

  • Contact your Institution's EH&S Office: Your Environmental Health & Safety (or equivalent) department is the primary point of contact. They will provide specific instructions and arrange for pickup by a licensed hazardous waste contractor.

  • Professional Disposal: The ultimate disposal method will be determined by the licensed contractor but is typically high-temperature incineration at an approved facility.[2][15] This is the most effective method for destroying organic compounds and ensuring they do not enter the environment.

Emergency Procedures: Spills and Exposure

Spill Cleanup
  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Control and Contain: Prevent the spill from spreading or entering drains.[2]

  • PPE: Don appropriate PPE before attempting cleanup.

  • Absorb: For liquid spills, cover with an inert absorbent material (e.g., vermiculite or sand).

  • Collect: Carefully sweep or scoop up the absorbed material or solid spill and place it into a designated hazardous waste container.[2][19] All cleanup materials are now considered hazardous waste and must be disposed of accordingly.[18]

  • Decontaminate: Clean the spill area with a suitable solvent and soap and water.

First Aid Measures (In Case of Exposure)
  • Inhalation: Move the person to fresh air. Seek medical attention if you feel unwell.[2][4]

  • Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes.[2][4]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2][4]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a POISON CENTER or doctor immediately.[2][4]

Always have the Safety Data Sheet (SDS) available when seeking medical attention.[2]

Visual Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of N-(2-cyano-2-methylethyl)benzamide waste.

G Disposal Workflow for N-(2-cyano-2-methylethyl)benzamide start Waste Generation (Solid, Liquid, or Contaminated Material) ppe Step 1: Don Appropriate PPE (Gloves, Goggles, Lab Coat) start->ppe spill Spill Occurs start->spill segregate Step 2: Segregate Waste Is it pure compound, a solution, or contaminated material? ppe->segregate container Step 3: Place in a Compatible, Labeled Hazardous Waste Container segregate->container storage Step 4: Store in Secondary Containment in a Satellite Accumulation Area container->storage full Is container >90% full? storage->full wait Continue to Accumulate Waste Safely full->wait No dispose Step 5: Contact EH&S for Pickup by a Licensed Waste Contractor full->dispose Yes wait->container spill_protocol Follow Emergency Spill Protocol Collect all cleanup materials as hazardous waste spill->spill_protocol spill_protocol->container

Caption: Logical workflow for the safe disposal of N-(2-cyano-2-methylethyl)benzamide.

References

  • Chemical Waste Disposal Guidelines. Emory University. [Link]

  • Chemical waste disposal. University of Tartu. [Link]

  • Chemical Waste Disposal Guidelines for Educational Facilities. MLI Environmental. [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

  • Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

  • MSDS of 2-Amino-5-cyano-N,3-dimethylbenzamide. Capot Chemical. [Link]

  • Disposal of Chemical Waste. University of St Andrews. [Link]

  • The Greenest Methods for Disposal of Hazardous Lab Chemicals. CP Lab Safety. [Link]

  • Chemical Waste Disposal Standard Operating Procedure. National University of Singapore. [Link]

  • Waste Chemicals. National University of Singapore Chemistry. [Link]

  • CHEMICAL WASTE MANAGEMENT GUIDE. Auburn University. [Link]

  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.